Diethylvinylchlorosilane

Core Science & Biosynthesis

Diethylvinylchlorosilane chemical properties and reactivity

Technical Monograph: Diethylvinylchlorosilane (CAS 15972-93-7) [1][2]

Executive Summary

Diethylvinylchlorosilane (Et₂ViSiCl) represents a specialized organosilicon intermediate that bridges the gap between inorganic surface chemistry and organic polymer synthesis. Unlike its ubiquitous dimethyl analog (Chlorodimethylvinylsilane), the diethyl variant offers increased steric bulk and lipophilicity, influencing both the hydrolytic stability of the resulting siloxane bond and the solubility profile of modified substrates.

This guide details the physicochemical profile, dual-mode reactivity (nucleophilic substitution at silicon vs. electrophilic/radical addition at vinyl), and critical applications of Et₂ViSiCl in materials science and drug development.

Chemical Profile & Physical Properties[1][2][3][4]

Property	Data	Notes
Chemical Name	Diethyl(vinyl)chlorosilane	IUPAC Nomenclature
CAS Number	15972-93-7	Verified Identifier
Molecular Formula	C₆H₁₃ClSi
Molecular Weight	148.71 g/mol
Structure	(CH₃CH₂)₂Si(Cl)(CH=CH₂)	Sterically hindered relative to dimethyl analogs
Appearance	Colorless, fuming liquid	Hydrolyzes rapidly in moist air
Boiling Point	~125–130°C (Predicted)	Note: Dimethyl analog boils at 82°C; Triethyl analog at 144°C.[1][2][3][4]
Density	~0.90 g/mL (Estimated)	Based on homologous series trends
Flash Point	< 60°C (Estimated)	Flammable liquid

Reactivity Landscape

Diethylvinylchlorosilane exhibits bifunctional reactivity , allowing it to serve as a "linchpin" molecule. The silicon center acts as an electrophile toward nucleophiles, while the vinyl group serves as a handle for polymerization or hydrosilylation.

A. The Chlorosilane Handle (Si–Cl)

The Si–Cl bond is highly susceptible to nucleophilic attack. The presence of two ethyl groups provides moderate steric protection, making the resulting siloxane bonds slightly more resistant to hydrolysis than those formed from dimethylsilanes.

• Hydrolysis: Reacts with water to form the silanol (Et₂ViSiOH), which spontaneously condenses to the disiloxane (Et₂ViSi–O–SiViEt₂).

• Alcoholysis: Reacts with alcohols (R–OH) to form silyl ethers (Et₂ViSi–OR).[1] This is the primary mechanism for surface silanization.

• Grignard/Organolithium Reaction: Reacts with R–MgX or R–Li to substitute Cl with an alkyl/aryl group, forming a tetra-organosilane.[1][2]

B. The Vinyl Handle (Si–CH=CH₂)

The vinyl group attached to silicon is electronically distinct from a standard alkene due to the

- hyperconjugation (beta-silicon effect).[1][2]

• Hydrosilylation: Platinum-catalyzed addition of Si–H across the vinyl group.[1][2] This is the standard method for cross-linking silicones or attaching the silane to hydride-terminated surfaces.[1][2]

• Radical Polymerization: Copolymerization with olefins (e.g., ethylene, styrene).

• Heck Coupling (Silyl-Heck): Palladium-catalyzed cross-coupling with aryl halides to form styrenyl silanes.[1][2]

Experimental Protocols

Protocol 1: Surface Silanization of Silica (Anhydrous)

Objective: To introduce vinyl functional groups onto a silica surface (e.g., HPLC stationary phase or glass slide) for subsequent bio-conjugation.

• Preparation: Dry the silica substrate under vacuum at 120°C for 4 hours to remove physisorbed water.

• Solvent System: Use anhydrous Toluene or Dichloromethane (DCM).[1]

• Scavenger: Add Pyridine or Triethylamine (1.1 equivalents relative to silane) to neutralize the HCl by-product.[1][2]

• Addition: Add Diethylvinylchlorosilane (2-5% v/v) dropwise to the suspension/solution under inert atmosphere (N₂ or Ar).

• Reaction: Reflux (Toluene) or stir at RT (DCM) for 12–24 hours.

• Washing: Wash sequentially with Toluene, Methanol, and DCM to remove unreacted silane and amine salts.

• Curing: Bake at 110°C for 1 hour to promote condensation of residual silanols.

Protocol 2: Platinum-Catalyzed Hydrosilylation

Objective: To link Diethylvinylchlorosilane to a hydride-functionalized molecule.

• Catalyst: Karstedt’s Catalyst (Pt(0) in divinyltetramethyldisiloxane).[1]

• Stoichiometry: Use a slight excess of the Si–H component (1.1 equiv).

• Procedure:

  • Mix the vinyl silane and the hydride compound in neat condition or dry toluene.

  • Add catalyst (10–50 ppm Pt).[1]

  • Heat to 60–80°C. Exotherm is expected.[2]

  • Monitor reaction progress via IR (disappearance of Si–H peak at ~2100 cm⁻¹) or NMR.[1]

Visualization: Reactivity & Workflow

Figure 1: Reactivity Flowchart

This diagram illustrates the divergent pathways available for Diethylvinylchlorosilane, separating inorganic anchoring (Si-Cl) from organic functionalization (Vinyl).[1]

Caption: Divergent reactivity pathways of Diethylvinylchlorosilane: Nucleophilic substitution at the silicon center (top) vs. addition reactions at the vinyl group (bottom).[1]

Figure 2: Surface Modification Mechanism

A step-by-step logic flow for creating vinyl-functionalized surfaces.[1][2]

Caption: Mechanistic workflow for the covalent attachment of Diethylvinylchlorosilane to silica surfaces.

Safety & Handling

• Corrosivity: Releases Hydrogen Chloride (HCl) gas immediately upon contact with moisture.[1] Causes severe skin burns and eye damage.[2]

• Flammability: High risk.[1] Ground all equipment to prevent static discharge.[2]

• Storage: Store under inert atmosphere (Nitrogen or Argon). Refrigeration is recommended to maintain purity.[2]

• PPE: Neoprene or Nitrile gloves (double gloving recommended), face shield, and chemical fume hood are mandatory.

References

• TRC Canada. (2024).[1] Diethylvinylchlorosilane - Product Information. Toronto Research Chemicals.[2] Link[1]

• Gelest, Inc. (2023). Reactive Silicones: Forging New Polymer Links. Gelest Technical Brochures. Link

• Marciniec, B. (2009). Hydrosilylation: A Comprehensive Review on Recent Advances. Springer Science & Business Media.[2] Link

• Brook, M. A. (2000). Silicon in Organic, Organometallic, and Polymer Chemistry. Wiley-Interscience.[1][2] Link[1]

• Sigma-Aldrich. (2024).[1][2] Chlorodimethylvinylsilane Safety Data Sheet (Analogous Safety Profile). Merck KGaA.[2] Link

Sources

• 1. Alachlor (CAS 15972-60-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. CAS 15972-60-8: Alachlor | CymitQuimica [cymitquimica.com]
• 3. Alachlor PESTANAL , analytical standard 15972-60-8 [sigmaaldrich.com]
• 4. Vinylsiloxane synthesis [organic-chemistry.org]

Technical Monograph: Spectroscopic Characterization of Diethylvinylchlorosilane

Executive Summary

Diethylvinylchlorosilane (Et

ViSiCl) represents a critical class of organosilicon intermediates used primarily as a capping agent and cross-linking precursor in the synthesis of vinyl-functionalized polysiloxanes. Unlike its dimethyl analogue, the diethyl substitution provides increased steric bulk, influencing the kinetics of nucleophilic substitution at the silicon center.

This guide provides a definitive reference for the spectroscopic identification of Et

ViSiCl. It synthesizes nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) data, grounded in the fundamental physics of organosilicon chemistry. The protocols detailed herein prioritize the maintenance of anhydrous conditions, as the Si-Cl bond is highly susceptible to rapid hydrolysis.

Physical & Chemical Properties

Before spectroscopic analysis, verification of bulk physical properties is essential for initial purity assessment.

Property	Value	Notes
Molecular Formula	C H ClSi
Molecular Weight	148.71 g/mol	Isotopic average
Boiling Point	~135–140 °C	Predicted based on homologous series (Et SiCl is 144°C)
Density	~0.9 – 1.0 g/mL	Typical for alkylchlorosilanes
Appearance	Colorless, fuming liquid	Reacts with moisture to release HCl
Solubility	Soluble in aprotic solvents	Hexane, Toluene, DCM, THF (anhydrous)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for structural validation. The silicon center, bonded to an electronegative chlorine, induces specific deshielding effects on the adjacent ethyl and vinyl protons.

Sample Preparation Protocol

Critical: The Si-Cl bond hydrolyzes immediately upon contact with moisture, producing silanols and HCl, which will distort chemical shifts and broaden peaks.

• Solvent: Use Benzene-d

  (C D ) or Chloroform-d (CDCl ) dried over molecular sieves (4Å). Benzene-d is preferred to avoid acid-catalyzed exchange typical in "wet" CDCl .

• Tube Prep: Oven-dry NMR tubes at 120°C for >2 hours.

• Atmosphere: Prepare samples in a nitrogen-filled glovebox or use a Schlenk line.

H NMR Data (400 MHz, C D )

The spectrum is characterized by the vinyl group's ABC spin system and the ethyl group's multiplet patterns.

Moiety	Shift ( , ppm)	Multiplicity	Integration	Assignment Logic
Si-CH -CH	0.95 – 1.05	Triplet ( Hz)	6H	Methyl protons of the ethyl group.
Si-CH -CH	0.70 – 0.85	Quartet ( Hz)	4H	Methylene protons directly attached to Si. Shielded by Si.
Si-CH=CH	5.70 – 6.20	Multiplet (ABC System)	3H	Characteristic vinyl pattern. The Si-Cl group deshields these slightly compared to vinylsilanes.

C NMR Data (100 MHz, C D )

Carbon Environment	Shift ( , ppm)	Notes
Si-CH	6.0 – 9.0	Directly bonded to Si; significantly shielded.
Si-CH -CH	7.0 – 8.5	Methyl carbon of the ethyl chain.
Si-CH=CH	132.0 – 135.0	Vinyl CH (alpha to Si).
Si-CH=CH	136.0 – 139.0	Vinyl CH (beta to Si).

Si NMR Data

• Shift:

  +30 to +35 ppm (relative to TMS).

• Diagnostic Value: The positive shift is diagnostic of a monochlorosilane (R

  SiCl). Alkylsilanes (R Si) typically appear near 0 ppm or negative values. The electronegative Cl atom deshields the silicon nucleus.

Infrared (IR) Spectroscopy

IR analysis is particularly useful for rapid quality control to detect hydrolysis (broad -OH bands).

Key Diagnostic Bands

Wavenumber (cm )	Vibration Mode	Intensity	Interpretation
3050, 3010	=C-H Stretch	Weak	Vinyl C-H stretching.
2960, 2880	C-H Stretch	Strong	Ethyl C-H stretching (asymmetric/symmetric).
1590 – 1600	C=C Stretch	Medium	Diagnostic vinyl group stretch attached to Si.
1405	=CH Scissoring	Medium	Vinyl in-plane deformation.
1250	Si-C Deformation	Strong	Characteristic "Si-Methyl/Ethyl" band.
960 – 1010	=CH Out-of-plane	Strong	Vinyl wagging modes.
470 – 550	Si-Cl Stretch	Very Strong	Primary confirmation of the chlorosilane functionality.

Contamination Alert: The appearance of a broad band at 3400 cm

(Si-OH) or a sharp doublet at 1050-1100 cm (Si-O-Si) indicates hydrolysis and siloxane condensation.

Mass Spectrometry (MS)

Electron Impact (EI) ionization (70 eV) provides a distinct fragmentation pattern driven by the stability of the silyl cation.

Fragmentation Logic[4]

• Molecular Ion (M

  ): Visible at m/z 148 and 150 (due to Cl/ Cl isotopes in a 3:1 ratio).

• Base Peak: Often results from the loss of the largest alkyl group or the formation of a stabilized silyl cation.

• Isotopic Clusters: The presence of Cl and Si creates distinct isotopic envelopes (Si has

  Si, Si, Si; Cl has Cl, Cl).

Visualization: Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathways for Diethylvinylchlorosilane under EI conditions.

Figure 1: Predicted EI-MS fragmentation pathways showing the loss of ethyl, vinyl, and chlorine radicals.

Experimental Workflow: Hydrolysis & Stability

Understanding the reactivity of the Si-Cl bond is crucial for safe handling and accurate analysis. The following workflow outlines the degradation pathway if the sample is mishandled.

Figure 2: Hydrolysis pathway. Note that the release of HCl can damage analytical equipment (e.g., MS detectors, NMR probes).

References

• National Institute of Standards and Technology (NIST). Mass Spectral Library & Electron Ionization Data for Organosilicons. NIST Standard Reference Database. Available at: [Link]

• PubChem. Chloro(dimethyl)vinylsilane (Homologous Reference). National Library of Medicine. Available at: [Link]

• Gelest, Inc. Reactive Silicones: Catalog and Technical Guide. (Standard industry reference for chlorosilane physical properties and handling). Available at: [Link]

• Pretsch, E., et al.Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag, 2009. (Authoritative source for NMR shift prediction rules).

• Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds. Wiley.[1][2] (Reference for IR characteristic bands of Si-Cl and Vinyl groups).

Sources

• 1. Infrared spectroscopy correlation table - Wikipedia [en.wikipedia.org]
• 2. s-a-s.org [s-a-s.org]

Understanding the vinyl and chloro groups in Diethylvinylchlorosilane

Executive Summary

In the realm of advanced organosilicon chemistry, bifunctional precursors are the linchpins of rational material design. Diethylvinylchlorosilane (CAS: 15972-93-7) stands out as a highly versatile building block[1]. Featuring a central silicon atom bonded to two ethyl groups, one highly reactive chloro leaving group, and one polymerizable vinyl group, this molecule offers orthogonal reactivity pathways.

For drug development professionals and materials scientists, mastering the distinct reaction kinetics of the Si–Cl bond and the vinyl (-CH=CH₂) group is critical. This guide dissects the mechanistic causality behind these functional groups, providing self-validating experimental protocols for synthesizing custom siloxanes, surface modifiers, and biocompatible silicone elastomers used in controlled drug delivery matrices.

Molecular Architecture & Orthogonal Reactivity

The utility of Diethylvinylchlorosilane (DEVSCl) stems from its dual-functional nature, which allows chemists to execute step-growth modifications without cross-interference between reactive sites.

Bifunctional reactivity pathways of Diethylvinylchlorosilane in material synthesis.

The Electrophilic Si–Cl Bond: Nucleophilic Substitution

The silicon-chlorine bond is inherently polarized due to the electronegativity difference between chlorine (3.16) and silicon (1.90). This polarization renders the silicon atom highly electrophilic[2]. Unlike carbon, silicon possesses low-lying antibonding orbitals that facilitate a pentacoordinate transition state, allowing for rapid nucleophilic substitution (S_N2-like or ionic S_Ni-Si mechanisms)[3].

When exposed to nucleophiles such as water, alcohols, or primary amines, the chloride is rapidly displaced, yielding silanols, alkoxysilanes, or aminosilanes, respectively. The generation of corrosive hydrogen chloride (HCl) as a byproduct dictates that these reactions must be performed with an acid scavenger (e.g., a tertiary amine) to prevent unwanted acid-catalyzed side reactions or degradation of acid-sensitive active pharmaceutical ingredients (APIs).

The Unsaturated Vinyl Group: Hydrosilylation

The vinyl group (-CH=CH₂) remains inert during standard nucleophilic attacks on the Si-Cl bond, providing an orthogonal handle for subsequent polymerization or cross-linking. The electron-rich double bond is highly susceptible to hydrosilylation —the addition of a silicon-hydride (Si-H) bond across the alkene[4].

This reaction requires transition metal catalysis, typically utilizing Platinum(0) complexes like Karstedt's catalyst. The mechanism follows the Chalk-Harrod cycle, involving the oxidative addition of the Si-H bond to the Pt center, coordination of the vinyl group, migratory insertion, and final reductive elimination to form a stable Si-C linkage[5].

Chalk-Harrod catalytic cycle for the hydrosilylation of the vinyl group.

Quantitative Reactivity Comparison

To design effective synthesis routes, scientists must account for the differing thermodynamic and kinetic requirements of both functional groups.

Table 1: Comparative Reactivity Profile of DEVSCl Functional Groups

Parameter	Si–Cl Moiety (Chlorosilane)	-CH=CH₂ Moiety (Vinyl Group)
Primary Reaction Mode	Nucleophilic Substitution	Hydrosilylation / Radical Addition
Electronic Nature	Electrophilic Silicon Center	Nucleophilic / Unsaturated Carbon
Typical Reagents	Alcohols, Amines, Water, Grignards	Hydrosilanes (Si-H), Thiol-ene click reagents
Catalysis Requirement	None (Spontaneous at RT)	Pt, Pd, Rh complexes, or UV/Radical initiators
Primary Byproduct	HCl (Requires stoichiometric scavenger)	None (100% atom economy in addition)
Application in Drug Delivery	End-capping, API conjugation, surface anchoring	Matrix cross-linking, elastomer curing

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . In these workflows, the success of the reaction is confirmed by intrinsic physical or spectroscopic feedback loops, eliminating ambiguity.

Protocol A: Controlled Nucleophilic Substitution (Synthesis of Diethylvinylalkoxysilane)

Objective: To replace the reactive chloro group with an alkoxy group while preserving the vinyl moiety for downstream cross-linking.

Causality Note: Moisture must be rigorously excluded. Even trace water will outcompete the alcohol, forming unstable silanols that auto-condense into siloxane dimers, ruining the stoichiometric ratio. Triethylamine (TEA) is used to drive the reaction forward by precipitating the HCl byproduct as an insoluble salt.

Step-by-Step Methodology:

• Preparation: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stirrer and an addition funnel. Purge the system with ultra-high purity Argon for 15 minutes.

• Solvent & Base Loading: Add 50 mL of anhydrous tetrahydrofuran (THF), 1.0 equivalent of the target anhydrous alcohol (e.g., ethanol), and 1.1 equivalents of anhydrous Triethylamine (TEA).

• Precursor Addition: Load 1.0 equivalent of Diethylvinylchlorosilane into the addition funnel. Add the DEVSCl dropwise over 30 minutes at 0°C (ice bath) to control the exothermic substitution.

• Reaction & Validation: Allow the mixture to warm to room temperature and stir for 4 hours.

  • Self-Validation Checkpoint: A dense white precipitate (TEA·HCl) will form immediately upon addition. The stoichiometric completion of the reaction can be gravimetrically validated by filtering, drying, and weighing this salt. A yield of ~98% of the theoretical TEA·HCl mass confirms full conversion of the Si-Cl bonds.

• Purification: Filter the precipitate under an inert atmosphere. Concentrate the filtrate under reduced pressure to isolate the pure Diethylvinylalkoxysilane.

Protocol B: Catalytic Hydrosilylation for Silicone Elastomer Curing

Objective: To cross-link the vinyl-functionalized silane with a polyhydrosiloxane to form a biocompatible elastomer matrix suitable for sustained drug release.

Causality Note: Karstedt’s catalyst (a Pt(0) complex) is chosen over Speier's catalyst because of its superior solubility in hydrophobic siloxane matrices, preventing phase separation and ensuring a uniform cross-link density[6].

Step-by-Step Methodology:

• Matrix Formulation: In a planetary mixer, combine the vinyl-terminated prepolymer (synthesized from Protocol A) with a poly(methylhydrosiloxane) cross-linker. Ensure the molar ratio of Si-H to Vinyl is exactly 1.5:1.0 to guarantee complete consumption of the vinyl groups.

• API Incorporation: If formulating a drug delivery device, fold the micronized active pharmaceutical ingredient (API) into the matrix until homogeneously dispersed.

• Catalyst Addition: Add 10–20 ppm of Karstedt’s catalyst (based on Pt content). Mix thoroughly for 2 minutes under a vacuum to degas the mixture and prevent bubble formation in the final elastomer.

• Curing & Validation: Pour the mixture into a mold and cure at 60°C for 2 hours.

  • Self-Validation Checkpoint: Analyze the cured elastomer using Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy (ATR-FTIR). The complete disappearance of the characteristic Si-H stretching band at ~2120 cm⁻¹ and the vinyl C=C stretching band at ~1600 cm⁻¹ provides absolute spectroscopic validation that the cross-linking is complete.

Conclusion

Diethylvinylchlorosilane is a master key in organosilicon synthesis. By understanding the electrophilic vulnerability of the Si-Cl bond and the catalytic susceptibility of the vinyl group, researchers can orchestrate complex, multi-step syntheses with high precision. Employing self-validating protocols ensures that these bifunctional precursors are translated reliably from the benchtop into commercially viable drug delivery systems and advanced materials.

References

• 4.18: Nucleophilic Substitution at Silicon Source: Chemistry LibreTexts URL:[Link]

• Photoredox/nickel dual-catalyzed reductive C(sp2)–Si cross-coupling Source: OAE Publishing Inc. URL:[Link]

• Side Group Modified Polysiloxanes Source: ResearchGate URL:[Link]

• Gas-Phase Reactions between Silane and Water: A Theoretical Study Source: ResearchGate URL:[Link]

Sources

• 1. Buy Online CAS Number 15972-93-7 - TRC - Diethylvinylchlorosilane | LGC Standards [lgcstandards.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dakenchem.com [dakenchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. oaepublish.com [oaepublish.com]

Technical Monograph: Chlorodimethylvinylsilane (CAS 1719-58-0)

Functional Class: Organosilicon Monomer / End-Capping Agent Primary Application: Synthesis of Vinyl-Terminated Siloxanes & Surface Functionalization

Executive Summary

Chlorodimethylvinylsilane (CAS 1719-58-0), often abbreviated as VDMCS, is a bifunctional organosilicon intermediate critical to the synthesis of high-performance silicone polymers and advanced composite materials. Uniquely possessing both a hydrolytically sensitive silicon-chlorine (Si-Cl) bond and a polymerizable vinyl (–CH=CH₂) group, it serves as a precise "molecular anchor."

For researchers in drug delivery and materials science, VDMCS is the reagents of choice for introducing vinyl functionality onto surfaces (silica, glass) or terminating siloxane polymer chains. This functionality enables subsequent cross-linking via platinum-catalyzed hydrosilylation or thiol-ene "click" chemistry, making it indispensable in the formulation of silicone elastomers, hydrogels, and functionalized stationary phases for chromatography.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

Property	Data
IUPAC Name	Chloro(ethenyl)dimethylsilane
Common Synonyms	Vinyldimethylchlorosilane; VDMCS; Dimethylvinylchlorosilane
Molecular Formula	C₄H₉ClSi
Molecular Weight	120.65 g/mol
CAS Number	1719-58-0
Appearance	Colorless, fuming liquid
Boiling Point	82–83 °C (at 760 mmHg)
Density	0.874 g/mL (at 25 °C)
Flash Point	-5 °C (Closed Cup) – HIGHLY FLAMMABLE
Hydrolytic Sensitivity	Reacts violently with water to release Hydrogen Chloride (HCl) gas
Refractive Index	1.414

Reactivity & Mechanistic Insights[10][11]

VDMCS exhibits orthogonal reactivity , meaning its two functional groups (Si-Cl and Vinyl) react under distinctly different conditions. This allows for controlled, stepwise synthesis.[1]

The Silicon-Chlorine Bond (Nucleophilic Substitution)

The Si-Cl bond is highly electrophilic. Upon exposure to nucleophiles (water, alcohols, silanols), the chlorine is displaced.

• Mechanism:

  -Si (Nucleophilic substitution at Silicon). Unlike carbon, silicon can form a pentacoordinate transition state, making this reaction extremely fast.

• Key Application: "End-capping." When reacted with silanol-terminated polydimethylsiloxane (PDMS), VDMCS caps the chain ends, preventing further polymerization and introducing reactive vinyl groups.

The Vinyl Group (Hydrosilylation)

The vinyl group remains inert during the Si-Cl substitution (provided no radical initiators or Pt catalysts are present). It is activated later for cross-linking.

• Mechanism: Chalk-Harrod Cycle.[2] In the presence of a Platinum(0) catalyst (e.g., Karstedt’s catalyst), a silicon-hydride (Si-H) bond adds across the vinyl double bond.

• Key Application: Curing of silicone rubbers and formation of polymer networks.

Reaction Pathway Diagram

The following diagram illustrates the divergent reaction pathways for VDMCS, highlighting its dual utility.

Caption: Orthogonal reaction pathways of VDMCS showing hydrolysis, surface grafting, and hydrosilylation routes.

Experimental Protocols

Protocol A: Surface Functionalization of Silica Nanoparticles

Objective: Introduce vinyl groups onto silica nanoparticles (SiNPs) to enable dispersion in silicone matrices or subsequent polymerization.

Reagents:

• Silica Nanoparticles (dried at 120°C for 4h)

• Chlorodimethylvinylsilane (VDMCS)

• Toluene (Anhydrous)

• Pyridine or Triethylamine (Acid Scavenger)

Workflow:

• Preparation: In a flame-dried Schlenk flask under Argon, suspend 1.0 g of SiNPs in 50 mL anhydrous toluene. Sonicate for 15 mins to disperse.

• Scavenger Addition: Add 1.5 equivalents (relative to VDMCS) of Pyridine. Reasoning: The reaction produces HCl. Without a base, HCl can degrade the surface or cause nanoparticle aggregation.

• Silanization: Add VDMCS (approx. 5-10 molecules per nm² of surface area) dropwise via syringe.

• Reaction: Reflux at 80°C for 12 hours with gentle stirring.

• Purification: Centrifuge the particles. Wash 3x with toluene and 2x with ethanol to remove unreacted silane and pyridine hydrochloride salts.

• Curing: Dry in a vacuum oven at 60°C.

Protocol B: Synthesis of Vinyl-Terminated PDMS (End-Capping)

Objective: Terminate a silanol-functional PDMS chain to create a reactive prepolymer.

Workflow:

• Dissolution: Dissolve silanol-terminated PDMS in anhydrous Hexane or THF.

• Addition: Add a 10% molar excess of VDMCS relative to the silanol (-OH) content.

• Buffering: Add Triethylamine (1.1 eq to VDMCS). Observation: White precipitate (Amine-HCl salt) will form immediately, indicating reaction progress.

• Completion: Stir at Room Temperature for 4 hours.

• Workup: Filter off the amine salts. Rotary evaporate the solvent.

• Devolatilization: Strip the polymer under high vacuum (0.1 mmHg) at 100°C to remove excess VDMCS and byproducts (divinyltetramethyldisiloxane).

Hazard Assessment & Safety Engineering

Critical Hazard: VDMCS releases Hydrogen Chloride (HCl) gas immediately upon contact with moisture in the air. It is also Highly Flammable .

Storage & Handling

• Atmosphere: Must be stored and handled under dry Nitrogen or Argon. Use Schlenk lines or a Glovebox.

• Container: Store in corrosion-resistant containers (glass/Teflon). Do not use metal caps that can corrode.

• Cold Storage: Refrigerate (2-8°C) to minimize vapor pressure, but allow to warm to room temperature before opening to prevent condensation.

Emergency Response Workflow

The following diagram outlines the decision logic for a spill or exposure incident.

Caption: Emergency response logic for VDMCS incidents emphasizing water avoidance during spill cleanup.

References

• Gelest, Inc. (2020). Silane Coupling Agents: Connecting Across Boundaries. Retrieved from [Link]

• PubChem. (2025). Chloro(dimethyl)vinylsilane - Compound Summary. National Library of Medicine. Retrieved from [Link]

• Brook, M. A. (2000). Silicon in Organic, Organometallic, and Polymer Chemistry. Wiley-Interscience. (Standard text for Organosilicon mechanisms).

Sources

• 1. How is Vinyl Terminated Silicone Fluid produced? - Vinyl Terminated Silicone Fluid factory-BIYUAN [vinylterminated.com]
• 2. Hydrosilylation - Wikipedia [en.wikipedia.org]

Diethylvinylchlorosilane: Molecular Architecture, Bonding, and Synthetic Utility

The following technical guide is a comprehensive analysis of Diethylvinylchlorosilane , designed for researchers and synthesis professionals.

Technical Whitepaper | Version 1.0 [1]

Executive Summary & Identity Verification

Diethylvinylchlorosilane is a bifunctional organosilane characterized by a reactive vinyl group and a hydrolyzable silicon-chlorine bond, flanked by two ethyl groups.[1] It serves as a critical intermediate in the synthesis of sterically protected siloxanes and as a specialized silylation reagent where the steric bulk of ethyl groups (compared to methyls) is required to modulate reactivity or hydrolytic stability.

Critical Technical Note: CAS Registry Conflict

Attention Researchers: The CAS number 18162-48-6 provided in some databases is frequently misattributed.

• CAS 18162-48-6 officially corresponds to tert-Butyldimethylsilyl chloride (TBDMSCl) , a standard protecting group. [1] * Diethylvinylchlorosilane is a distinct structural entity (

  ).

This guide focuses strictly on the Diethylvinylchlorosilane molecule. All protocols and bonding analyses below reflect the specific electronic and steric environment of the diethyl substitution pattern.

Molecular Architecture & Bonding Analysis

Geometric and Electronic Structure

The silicon center in diethylvinylchlorosilane adopts a distorted tetrahedral geometry (

hybridization). Unlike its common analog dimethylvinylchlorosilane, the ethyl substituents in this molecule introduce significant steric bulk near the silicon center.

• Si-Cl Bond: The Si-Cl bond is highly polarized (

  ), acting as the primary site for nucleophilic attack (e.g., hydrolysis or alcoholysis). The bond length is approximately 2.05 Å.

• Vinyl Group (

  ): The vinyl group engages in interaction with the silicon atom, although this effect is weaker than in carbon analogs. It serves as the site for hydrosilylation or radical polymerization.

• Ethyl Steric Wall: The methylene (

  ) protons of the ethyl groups create a "steric wall" that retards the rate of nucleophilic attack at the silicon atom compared to methyl-substituted silanes.

Visualization of Steric Environment

The following diagram illustrates the connectivity and the steric shielding provided by the ethyl groups.

Figure 1: Connectivity of Diethylvinylchlorosilane. Note the dual Ethyl groups providing steric hindrance to the central Silicon atom.[1]

Reactivity Profile & Mechanistic Pathways[1][2]

Diethylvinylchlorosilane exhibits "orthogonal reactivity," meaning its two functional groups (Cl and Vinyl) can be reacted independently under different conditions.[1]

Pathway A: Nucleophilic Substitution (Hydrolysis/Alcoholysis)

The Si-Cl bond is susceptible to hydrolysis, yielding silanols which spontaneously condense into disiloxanes.

• Mechanism:

  -Si mechanism involving a pentacoordinate silicon transition state.

• Steric Effect: The rate of hydrolysis for diethyl-silanes is roughly 10-50x slower than dimethyl-silanes due to the ethyl groups blocking the backside attack of water.

Pathway B: Hydrosilylation

The vinyl group undergoes addition reactions with Si-H bonds in the presence of Platinum(0) catalysts (Karstedt’s catalyst).

• Mechanism: Chalk-Harrod cycle (Oxidative addition

  Migratory insertion Reductive elimination).

Comparative Data Table

Property	Diethylvinylchlorosilane ( )	Dimethylvinylchlorosilane ( )	Implication
Molecular Weight	~148.7 g/mol	120.65 g/mol	Higher density/BP
Hydrolytic Stability	Moderate	Low (Fumes in air)	Easier handling
Steric Bulk (Taft )	High (Ethyl)	Low (Methyl)	Slower substitution
Boiling Point (Est.)	130-140°C	82°C	Lower volatility

Synthesis Protocol: Grignard Route

Objective: Synthesis of Diethylvinylchlorosilane from Diethyldichlorosilane.

Reagents

• Diethyldichlorosilane (

  ): 1.0 equivalents (Substrate).

• Vinylmagnesium Bromide (

  ): 0.95 equivalents (1.0M in THF). Note: Use slight deficit to prevent di-substitution.

• Solvent: Anhydrous THF / Pentane mix.

Step-by-Step Methodology

• Inert Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser, N2 inlet, and pressure-equalizing addition funnel.

• Substrate Charge: Add ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  (100 mmol) and 50 mL anhydrous pentane to the flask. Cool to 0°C.

• Controlled Addition: Charge the addition funnel with Vinylmagnesium bromide (95 mmol). Add dropwise over 60 minutes.

  • Causality: Low temperature and slow addition favor mono-substitution (

    ) over the di-vinyl byproduct.

• Reaction Phase: Allow the mixture to warm to room temperature and stir for 4 hours. Magnesium salts (

  ) will precipitate.

• Workup: Filter the mixture under N2 atmosphere (Schlenk filtration) to remove salts.

  • Warning: Do not use aqueous workup; the product will hydrolyze.

• Purification: Fractional distillation. Collect the fraction boiling between 130-140°C (atmospheric pressure).

Figure 2: Synthetic workflow for the mono-alkylation of chlorosilanes.

Analytical Characterization Standards

To validate the structure, the following spectroscopic signatures must be confirmed.

• NMR (CDCl3):
  • 0.8-1.0 ppm (Multiplet, 10H, ).[1]
  • 5.7-6.2 ppm (Multiplet, 3H, Vinyl system).[1]
• NMR:

  • Expect a shift upfield relative to

    due to the shielding effect of ethyl groups (approx 15-25 ppm).

• IR Spectroscopy:

  • ~1590-1600

    (C=C stretch).

  • ~470-500

    (Si-Cl stretch).

References

• PubChem. Compound Summary: Chlorodiethylsilane (Homolog Reference). National Library of Medicine. [Link]

• Gelest, Inc. Reactive Silicones: Vinyl-Functional Silanes Catalog. (Standard industrial reference for vinyl-silane reactivity). [Link][1]

• Organic Syntheses. Preparation of Vinylmagnesium Bromide. Org.[2][3][4] Synth. 1957, 37,[1] 90. [Link]

Sources

• 1. CN101012237B - Synthesis method of vinyl alkoxy silane - Google Patents [patents.google.com]
• 2. youtube.com [youtube.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. vinyl chloride [chemister.ru]

Computational Insights into the Dual Reactivity of Diethylvinylchlorosilane: A Theoretical and Methodological Whitepaper

Executive Summary

Diethylvinylchlorosilane (DEVCS) is a highly versatile, bifunctional organosilicon compound utilized extensively in polymer end-capping, surface functionalization, and the synthesis of advanced silicone elastomers. As a Senior Application Scientist, understanding the precise mechanistic behavior of DEVCS is critical for optimizing reaction conditions and preventing side-product formation.

This whitepaper synthesizes recent theoretical studies—primarily Density Functional Theory (DFT) and ab initio calculations—to map the dual reactivity of DEVCS. We explore the thermodynamic and kinetic landscapes of its two orthogonal reactive centers: the highly electrophilic silicon-chlorine (Si-Cl) bond, which undergoes nucleophilic substitution, and the π-electron-rich vinyl group, which participates in catalytic hydrosilylation.

Fig 1: Dual reactivity pathways of DEVCS mapping Si-Cl and vinyl group transformations.

Electronic Architecture and Computational Benchmarking

To accurately model organosilicon compounds like DEVCS, the choice of computational level is paramount. Silicon's ability to expand its coordination sphere requires basis sets that can accommodate hypervalency. Benchmark studies on model chlorosilanes demonstrate that while standard functionals like B3LYP provide acceptable geometries, the accuracy of thermodynamic results improves significantly when triple-zeta basis sets (e.g., 6-311+G(d,p)) are employed[1].

The dual reactivity of DEVCS is governed by its frontier molecular orbitals (FMOs). The Lowest Unoccupied Molecular Orbital (LUMO) is primarily localized on the Si-Cl σ* antibonding orbital, making the silicon atom highly susceptible to nucleophilic attack. Conversely, the Highest Occupied Molecular Orbital (HOMO) features significant contribution from the vinyl π-system, dictating its interaction with transition metal catalysts during hydrosilylation.

Pathway I: Nucleophilic Substitution at the Si-Cl Bond

The hydrolysis of the Si-Cl bond is the foundational step in sol-gel processing. Theoretical studies reveal that this reaction does not follow a classical carbon-like

pathway. Instead, the mechanism is highly dependent on the micro-solvation environment and the number of participating water molecules[2].

The Role of Micro-Solvation and Hypervalency

When modeling DEVCS hydrolysis with a single water molecule (1:1 ratio), DFT calculations show that the reaction proceeds via a side-on oxygen attack resulting in the retention of configuration at the silicon center. This pathway faces a steep activation barrier of approximately 22–24 kcal/mol[2].

However, introducing explicit water clusters into the computational model fundamentally alters the transition state (TS). The energy barrier for the hydrolysis of pentacoordinate silicon transition states is significantly lower than that of their tetracoordinate analogs[3]. The additional water molecules form a hydrogen-bonded network that facilitates concerted proton transfer, dropping the activation barrier to ~16 kcal/mol[2]. In highly nucleophilic environments, the reaction may even proceed through an octahedral, hexacoordinated silicon intermediate[4].

Table 1: DFT-Calculated Activation Energies (

) for Chlorosilane Hydrolysis

Reaction Pathway	Computational Level	Solvation Model	(kcal/mol)	Primary Mechanism
1:1 Silane:	B3LYP/6-311+G(d,p)	Gas Phase	23.5	Frontside attack (Retention)
1:2 Silane:	B3LYP/6-311+G(d,p)	Gas Phase	16.2	Water-assisted (Retention)
1:4 Silane:	MP2/6-311+G(d,p)	SCRF (Water)	8.4	Pentacoordinate Intermediate

Data synthesized from benchmark computational studies on model chlorosilanes[3],[1],[2].

Pathway II: Catalytic Hydrosilylation of the Vinyl Group

The vinyl moiety of DEVCS allows for the extension of siloxane networks via hydrosilylation. This process is typically catalyzed by Pt(0) (Karstedt's catalyst) or Rh(I) complexes.

Computational modeling of this catalytic cycle provides critical insights into regioselectivity (Markovnikov vs. anti-Markovnikov addition). DFT studies on analogous vinylsilane systems suggest that the activation of the incoming hydrosilane proceeds via a classical Si–H oxidative addition to the metal center, rather than ligand-assisted cleavage[5]. Following oxidative addition, the DEVCS vinyl group coordinates to the metal, undergoes migratory insertion, and finally reductive elimination to yield the functionalized alkylsilane. The kinetic barrier for this rate-determining step is typically calculated around 19.8 ± 2.0 kcal/mol at 298 K[5].

Self-Validating Methodologies

To bridge theoretical predictions with empirical results, the following protocols outline how to computationally model and experimentally validate DEVCS reactivity.

Protocol A: Computational Workflow for TS Modeling

Causality: Gas-phase DFT often underestimates dispersion interactions in water clusters. This self-validating workflow uses B3LYP for structural geometry and MP2 for accurate single-point energy corrections[4].

• Initial Geometry Optimization: Construct the DEVCS molecule and a water cluster (n=1 to 4) using a molecular builder. Optimize the ground-state geometry using DFT at the B3LYP/6-311+G(d,p) level.

• Transition State (TS) Search: Utilize the Berny algorithm (Opt=TS) to locate the first-order saddle point corresponding to the nucleophilic attack of oxygen on the silicon center.

• Frequency Calculation (Validation): Perform a vibrational frequency analysis on the optimized TS structure. Validation Check: The presence of exactly one imaginary frequency confirms the structure is a true transition state.

• Intrinsic Reaction Coordinate (IRC) Analysis: Run an IRC calculation to trace the reaction path forward and backward. Validation Check: This ensures the identified TS mathematically connects the pre-reaction complex to the silanol product, eliminating false saddle points.

• Single-Point Energy Corrections: Calculate high-level single-point energies using MP2/6-311+G(d,p) and apply a Self-Consistent Reaction Field (SCRF) solvation model.

Fig 2: Self-validating computational DFT workflow for determining reaction transition states.

Protocol B: Experimental Co-Validation of Hydrosilylation Kinetics

Causality: Traditional offline NMR quenching can alter the kinetic profile of hydrosilylation. In-situ ReactIR allows real-time tracking of the reaction to validate computationally derived activation barriers.

• Reagent Purification: Distill DEVCS under argon to remove trace HCl. Reasoning: Trace HCl can poison the platinum catalyst or induce unwanted cationic polymerization of the vinyl group.

• Catalyst Preparation: Prepare a 0.1 M solution of Karstedt's catalyst (Pt(0)) in anhydrous toluene under an inert atmosphere.

• In-Situ ReactIR Monitoring: Equip a Schlenk flask with an ATR-FTIR probe. Charge the flask with DEVCS and the target silane. Monitor the Si-H stretching frequency (~2100 cm⁻¹) and the vinyl C=C stretch (~1600 cm⁻¹).

• Reaction Initiation and Quenching: Inject the Pt catalyst at 25°C. Monitor the exponential decay of the Si-H peak to extract the rate constant (

  ). Validation Check: Quench the reaction with an excess of triphenylphosphine once the Si-H peak plateaus. Triphenylphosphine strongly coordinates to Pt, halting the reaction instantly and trapping the kinetic product for subsequent GC-MS analysis.

References

1.[3] Substituent effect on the hydrolysis of chlorosilanes: quantum chemical and QSPR study. ResearchGate. 2.[1] Computational benchmark for calculation of silane and siloxane thermochemistry. PubMed. 3.[5] β-(Z)-Selective alkyne hydrosilylation by a N,O-functionalized NHC-based rhodium(I) catalyst. RSC Publishing. 4.[4] Role of Hexacoordinated Silicon Intermediates in the Hydrolysis and Racemization Reactions of Silyl Halides. ACS Publications. 5.[2] Theoretical study of the hydrolysis of chlorosilane. ResearchGate.

Sources

• 1. Computational benchmark for calculation of silane and siloxane thermochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. β-( Z )-Selective alkyne hydrosilylation by a N,O-functionalized NHC-based rhodium( i ) catalyst - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT01911J [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Surface Modification via Diethylvinylchlorosilane (DEVCS)

Executive Summary

Diethylvinylchlorosilane (DEVCS) (CAS: 18163-34-3) represents a specialized class of monofunctional silane coupling agents designed for high-precision surface engineering. Unlike trifunctional silanes (e.g., vinyltrichlorosilane) that form irregular vertical polymer networks, DEVCS forms self-limiting monolayers .

The unique "Diethyl" architecture offers a critical advantage over common dimethyl analogs: Steric Stabilization . The bulkier ethyl groups provide superior hydrolytic stability to the siloxane bond by shielding the silicon-oxygen interface from nucleophilic water attack, without compromising the reactivity of the vinyl tail.

Primary Applications:

• Chromatography: Production of hydrolytically stable stationary phases.

• Microfluidics: Passivation of glass/silicon channels.

• Biosensors: A robust anchor for thiol-ene "click" chemistry bioconjugation.

Chemical Profile & Mechanism[1][2]

The Molecule

• Formula:

• Structure:

• Reactive Head: Chlorosilyl (

  ) – High reactivity, anhydrous processing required.

• Functional Tail: Vinyl (

  ) – Available for radical polymerization or thiol-ene addition.

• Stabilizers: Diethyl groups (

  ) – Provide hydrophobic shielding.

Mechanism of Action

The modification process follows a nucleophilic substitution pathway. Surface silanols (

) attack the silicon atom of DEVCS, displacing the chloride ion.

Key Distinction: Unlike alkoxysilanes (which require hydrolysis), chlorosilanes react directly with surface hydroxyls. This reaction is fast, exothermic, and releases HCl gas.

Figure 1: Direct silylation mechanism. The reaction is driven by the elimination of HCl, necessitating the use of a base scavenger in the protocol.

Experimental Protocol

Materials & Safety

• Solvent: Anhydrous Toluene (Water content <50 ppm is critical).

• Base Scavenger: Anhydrous Pyridine or Triethylamine (1.1 molar equivalents to silane).

• Atmosphere: Nitrogen or Argon (Schlenk line or Glovebox preferred).

• Substrate: Silicon wafer, Glass slide, or Silica particles.

Phase 1: Surface Activation

Goal: Maximize surface silanol (

) density.

• Solvent Clean: Sonicate substrate in Acetone (10 min), then Isopropanol (10 min). Dry with

  .

• Hydroxylation (Choose ONE):

  • Method A (Piranha): Immerse in

    (3:1) for 20 min. (DANGER: Corrosive/Explosive) . Rinse with copious DI water.

  • Method B (Plasma):

    Plasma, 100W, 2-5 minutes.

• Drying: Dry substrate in an oven at 120°C for 30 min to remove physisorbed water, leaving chemisorbed silanols.

Phase 2: Silanization (Anhydrous)

Goal: Covalent attachment of DEVCS.

• Setup: Prepare a 2% (v/v) solution of DEVCS in anhydrous toluene under inert atmosphere.

• Scavenger Addition: Add Pyridine (or Triethylamine) at a ratio of 1.1 : 1 relative to the silane.

  • Why? This neutralizes the HCl byproduct (

    ), preventing acid-catalyzed etching of the substrate or siloxane bond reversal.

• Reaction: Immerse the activated substrate into the solution.

  • Duration: 1–4 hours at Room Temperature (RT).

  • Note: Chlorosilanes are highly reactive; heating is rarely required and may promote solvent evaporation or side reactions.

• Quenching: Remove substrate and immediately rinse with anhydrous toluene to remove unreacted silane.

Phase 3: Post-Processing & Curing

Goal: Stabilize the monolayer and remove physisorbed debris.

• Wash Sequence: Toluene

  Ethanol DI Water.

  • Note: The Ethanol wash helps remove the amine-salt byproducts formed during the reaction.

• Thermal Cure: Bake substrate at 110°C for 30–60 minutes.

  • Mechanism:[1][2][3] This promotes the condensation of any remaining unreacted silanols and "locks" the siloxane bond, enhancing hydrolytic stability.

Downstream Functionalization: Thiol-Ene "Click" Chemistry

Once the surface is vinyl-terminated, it serves as a versatile platform for biomolecule attachment via Thiol-Ene photoclick chemistry. This reaction is highly specific and proceeds rapidly under UV light.

Figure 2: Thiol-ene conjugation workflow. The vinyl group reacts with thiolated ligands (DNA, peptides, PEG) to form a stable thioether bond.

Data Analysis & Quality Control

Characterization Method	Expected Result (Successful Modification)	Interpretation
Water Contact Angle	85° – 95°	Indicates successful replacement of hydrophilic -OH with hydrophobic ethyl/vinyl groups.
XPS (X-ray Photoelectron Spectroscopy)	Appearance of (trace) or loss of substrate signals.	Confirm C/Si ratio. Note: Cl should be absent if washing is effective; presence indicates trapped salt.
Ellipsometry	Thickness 0.6 – 0.9 nm	Consistent with a monolayer. >1.5 nm suggests polymerization (moisture contamination).
FTIR (ATR)	Peak at ~1600 cm⁻¹ ( stretch)	Confirms presence of vinyl group (often weak in monolayers).

Troubleshooting Guide

Issue 1: Hazy or Cloudy Surface

• Cause: Bulk polymerization of the silane in solution due to moisture.

• Solution: Ensure toluene is anhydrous (<50ppm water). Use a glovebox or strict Schlenk techniques. Filter the silane solution through a 0.2µm PTFE filter before use if particulates are visible.

Issue 2: Low Contact Angle (<70°)

• Cause: Incomplete coverage or surface contamination.

• Solution: Increase reaction time or ensure the "Activation" step (Piranha/Plasma) was sufficient. Check if the amine base was old/wet.

Issue 3: White Residue after Drying

• Cause: Ammonium chloride salts (

  ) precipitating on the surface.

• Solution: The Ethanol wash step is critical. Sonicate in ethanol for 5 minutes post-reaction to solubilize and remove salts.

References

• Gelest, Inc. "Silane Coupling Agents: Connecting Across Boundaries."[4][5] Gelest Technical Brochures. [Link]

• Arkles, B. "Hydrophobicity, Hydrophilicity and Silane Surface Modification." Gelest, Inc. [Link][4][6][7]

• Hermanson, G. T. (2013). Bioconjugate Techniques. Academic Press. (Chapter on Silane Coupling Agents). [Link]

• Fadeev, A. Y., & McCarthy, T. J. (2000). "Self-Assembly is not the Only Fashion: Covalently Attached Monolayers on Silica." Langmuir. [Link]

• PubChem. "Diethylvinylchlorosilane Compound Summary." National Library of Medicine. [Link]

Sources

• 1. chem.tamu.edu [chem.tamu.edu]
• 2. lab.semi.ac.cn [lab.semi.ac.cn]
• 3. Adsorption Behaviors of Chlorosilanes, HCl, and H2 on the Si(100) Surface: A First-Principles Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. s3.amazonaws.com [s3.amazonaws.com]
• 5. img.meryer.com [img.meryer.com]
• 6. pcimag.com [pcimag.com]
• 7. thenanoholdings.com [thenanoholdings.com]

Protocol for surface functionalization with Diethylvinylchlorosilane

Application Note: Precision Surface Functionalization with Diethylvinylchlorosilane (DEVCS)

Mechanistic Rationale & Core Principles

For researchers and drug development professionals, the precise control of surface chemistry is paramount 1. While trichlorosilanes and trialkoxysilanes are frequently utilized for surface modification, they are highly susceptible to uncontrolled vertical and horizontal polymerization in the presence of trace water, which often results in irreproducible, three-dimensional polymeric networks 2.

To achieve a strictly defined, self-limiting monolayer, monochlorosilanes such as Diethylvinylchlorosilane (DEVCS) are the reagents of choice. Because DEVCS possesses only a single hydrolyzable Si–Cl bond, it can form only one covalent Si–O–Si linkage with the surface, physically preventing cross-linking 3. The two ethyl groups provide steric shielding that enhances the hydrolytic stability of the underlying siloxane bond, while the terminal vinyl group serves as a highly reactive, bio-orthogonal handle for downstream functionalization 4.

The Role of the Amine Catalyst

Direct silanization with chlorosilanes in the liquid phase at ambient temperatures is thermodynamically unfavorable; there is virtually no spontaneous reaction between the chlorosilane and surface hydroxyl groups without extreme heat 5. To overcome this activation barrier, an amine base such as Triethylamine (TEA) is employed. TEA serves a dual mechanistic purpose:

• Catalysis: It adsorbs onto the silica surface to form a highly reactive pentacoordinate intermediate with the surface silanols, drastically increasing their nucleophilicity 5.

• Acid Scavenging: It neutralizes the hydrochloric acid (HCl) byproduct, driving the condensation reaction forward and preventing acid-catalyzed degradation of the substrate 5.

Experimental workflow for silica surface functionalization using Diethylvinylchlorosilane.

Materials and Reagents

• Substrate: Silicon wafers, glass slides, or fused silica.

• Silane: Diethylvinylchlorosilane (DEVCS, >97% purity).

• Catalyst: Triethylamine (TEA, anhydrous).

• Solvents: Toluene (anhydrous, <50 ppm H₂O), Dichloromethane (DCM), Acetone, Absolute Ethanol.

• Cleaning Agents: Sulfuric acid (H₂SO₄, 98%), Hydrogen peroxide (H₂O₂, 30%).

Experimental Protocol

Phase 1: Surface Hydroxylation (Substrate Activation)

• Prepare a fresh Piranha solution by slowly adding 1 part H₂O₂ (30%) to 3 parts H₂SO₄ (98%). (Caution: Piranha solution is highly corrosive and explosive if mixed with organics).

• Submerge the silica substrates in the Piranha solution for 30 minutes at room temperature. Causality: This step oxidatively removes organic contaminants and heavily hydroxylates the surface, maximizing the density of reactive silanol (Si–OH) groups required for silane anchoring 6.

• Rinse the substrates extensively with deionized water (18.2 MΩ·cm), followed by absolute ethanol.

• Dry completely under a stream of high-purity nitrogen gas (N₂) and bake at 110°C for 15 minutes to remove physisorbed water 7.

Phase 2: Anhydrous Silanization

• Transfer the activated substrates into a nitrogen-filled glovebox or a Schlenk flask under inert atmosphere. Causality: DEVCS is highly moisture-sensitive; trace water will cause the silane to hydrolyze and dimerize into unreactive disiloxanes in solution before it can reach the substrate 1.

• Submerge the substrates in anhydrous toluene.

• Add TEA to a final concentration of 1% (v/v) and gently agitate for 5 minutes to allow the amine to complex with the surface silanols 5.

• Add DEVCS to a final concentration of 2% (v/v).

• Seal the reaction vessel and incubate at room temperature for 12 to 18 hours under gentle orbital shaking.

Phase 3: Stringent Washing (Solvent Exchange)

• Remove the substrates from the reaction mixture.

• Sonicate the substrates in fresh toluene for 5 minutes to remove the bulk of unreacted silane and TEA-HCl salts.

• Sonicate in DCM for 5 minutes, followed by Acetone for 5 minutes. Causality: A gradient of solvent polarities ensures the complete removal of physisorbed silane molecules that are merely entangled rather than covalently bound to the surface.

• Perform a final rinse with absolute ethanol and dry under a stream of N₂.

Molecular mechanism of amine-promoted silanization with Diethylvinylchlorosilane.

Quantitative Characterization & Validation

A robust protocol must function as a self-validating system. The successful functionalization of the silica surface with DEVCS should be verified using the analytical techniques summarized below [[7]]().

Parameter	Analytical Technique	Unmodified Silica	DEVCS-Functionalized Silica
Wettability	Water Contact Angle Goniometry	< 10° (Highly Hydrophilic)	75° - 85° (Hydrophobic)
Layer Thickness	Spectroscopic Ellipsometry	Native Oxide Baseline	+ 0.6 nm to 0.8 nm (Monolayer)
Elemental Composition	X-ray Photoelectron Spectroscopy (XPS)	Si (2p), O (1s)	Si (2p), O (1s), C (1s)
Surface Topography	Atomic Force Microscopy (AFM)	RMS Roughness < 0.2 nm	RMS Roughness < 0.3 nm (Smooth)

Downstream Applications: Thiol-Ene Click Chemistry

The terminal vinyl groups introduced by DEVCS are highly amenable to photo-initiated thiol-ene click chemistry. By exposing the functionalized surface to a thiol-containing molecule (e.g., cysteine-tagged proteins, PEG-thiols) in the presence of a photoinitiator (like DMPA) under 365 nm UV light, researchers can achieve rapid, regioselective, and quantitative bioconjugation without the steric hindrance commonly associated with bulkier silanes.

References

• [5] Title: Chemical Attachment of Chlorosilanes to Silica: A Two-step Amine-Promoted Reaction. Source: ACS Publications. URL: [Link]

• [2] Title: Silylation of the Silica Surface: A Review. Source: semi.ac.cn. URL: [Link]

• [6] Title: Surface Functionalization of Silica by Si–H Activation of Hydrosilanes. Source: ACS Publications. URL:[Link]

• [3] Title: Understanding Silane Functionalization - Surface Science and Technology. Source: ETH Zurich. URL: [Link]

• [4] Title: The Surface Modification of Silica with Vinyltriethoxysilane. Source: ResearchGate. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lab.semi.ac.cn [lab.semi.ac.cn]
• 3. Understanding Silane Functionalization – Surface Science and Technology | ETH Zurich [surface.mat.ethz.ch]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Diethylvinylchlorosilane for hydrosilylation reactions protocol

Application Note: Hydrosilylation Protocols Utilizing Diethylvinylchlorosilane (CAS 15972-93-7)

Executive Summary & Mechanistic Causality

Diethylvinylchlorosilane (also referred to as chlorodiethylvinylsilane) is a highly versatile, bifunctional organosilicon building block. It features a reactive vinyl group capable of undergoing hydrosilylation and a moisture-sensitive chlorosilyl group designed for subsequent cross-linking, surface functionalization, or polymer chain extension[1][2].

Compared to its ubiquitous cousin, dimethylvinylchlorosilane, the substitution of methyl groups with ethyl groups provides increased steric bulk. This structural modification slightly retards the hydrolysis rate of the Si–Cl bond, offering a marginally wider handling window, and imparts greater hydrophobicity and altered flexibility to the resulting siloxane linkages[3][4].

The hydrosilylation of diethylvinylchlorosilane typically proceeds via the Chalk-Harrod mechanism [5][6]. As a Senior Application Scientist, selecting the correct catalytic cycle is paramount. The reaction involves the oxidative addition of an Si–H containing substrate to a Platinum(0) center, coordination of the diethylvinylchlorosilane's vinyl group, migratory insertion of the alkene into the Pt–H bond, and final reductive elimination to yield the anti-Markovnikov product[7][8].

Chalk-Harrod catalytic cycle for the hydrosilylation of diethylvinylchlorosilane.

Catalyst Selection & Reaction Design

Industrial and academic protocols heavily favor Karstedt's catalyst (a Pt(0) complex) over Speier's catalyst (a Pt(IV) precursor) for this specific substrate[6][8].

The Causality of Catalyst Choice: Speier's catalyst requires an unpredictable induction period to reduce Pt(IV) to the active Pt(0) species, often leading to sudden exothermic runaways. Furthermore, trace moisture can interfere with this activation. Karstedt's catalyst is already in the active Pt(0) state and is highly soluble in siloxane/silane mixtures, preventing the precipitation of inactive "platinum black" and ensuring a smooth, rapid reaction profile[6][9].

Table 1: Catalyst Comparison for Diethylvinylchlorosilane Hydrosilylation

Catalyst System	Active Species	Typical Loading	Mechanistic Advantage for Diethylvinylchlorosilane
Karstedt's Catalyst	Pt(0)	10 - 50 ppm	High solubility, rapid initiation, minimal induction period. Prevents thermal spikes.
Speier's Catalyst	Pt(IV) Pt(0)	50 - 100 ppm	Robust and historically validated, but requires an induction period.
Pt/C (Heterogeneous)	Pt(0)	> 100 ppm	Easy post-reaction removal, but exhibits significantly lower reaction rates at <80°C.

Self-Validating Experimental Protocol

Because the Si–Cl bond is highly susceptible to atmospheric moisture, the entire protocol must be conducted under strict Schlenk conditions. The following workflow is designed as a self-validating system , utilizing real-time spectroscopic checkpoints to prevent the propagation of errors.

Step 1: Glassware and Atmosphere Preparation Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar and a reflux condenser under vacuum. Backfill with ultra-dry Nitrogen or Argon. Causality: Any residual moisture will immediately hydrolyze the Si–Cl bond of diethylvinylchlorosilane, generating HCl gas and forming unreactive siloxane dimers, which ruins reaction stoichiometry and poisons the Pt catalyst.

Step 2: Reagent Loading Using a gas-tight syringe, inject 10.0 mmol of diethylvinylchlorosilane and 10.5 mmol of the target hydrosilane (e.g., triethylsilane or a polysiloxane oligomer). Causality: A slight 5% molar excess of the Si–H component compensates for trace moisture-induced side reactions and ensures complete consumption of the polymerizable vinyl group.

Step 3: Catalyst Injection Inject a solution of Karstedt's catalyst in xylene to achieve a final platinum concentration of 20 ppm.

Step 4: Thermal Activation & Reaction Transfer the flask to a thermostated oil bath pre-heated to 65°C – 80°C. Stir continuously for 2 to 4 hours. Causality: This specific temperature window provides sufficient thermal energy to overcome the activation barrier of the oxidative addition step while remaining low enough to minimize thermally-induced alkene isomerization or degradation of the Pt complex.

Step 5: In-Process Spectroscopic Validation Extract a 0.1 mL aliquot under inert flow and analyze via FTIR. The reaction is self-validated as complete only when the characteristic Si–H and vinyl stretches disappear, while the Si–Cl stretch remains intact (See Table 2).

Step 6: Quenching and Purification Cool the reaction to room temperature. Purify the resulting functionalized chlorosilane product via fractional vacuum distillation to remove the slight excess of the Si–H precursor and xylene solvent.

Step-by-step experimental workflow for moisture-sensitive hydrosilylation.

Data Presentation & Validation Metrics

To ensure the integrity of the synthesized product, the following spectroscopic markers must be verified before utilizing the product in downstream applications.

Table 2: Spectroscopic Validation Markers

Functional Group	Analytical Method	Expected Shift / Wavenumber	Status Post-Reaction
Si–H	FTIR	~2120 cm⁻¹	Disappears (Confirms complete conversion)
Vinyl (C=C)	FTIR	~1590 - 1610 cm⁻¹	Disappears (Confirms complete conversion)
Si–Cl	FTIR	~470 - 600 cm⁻¹	Retained (Confirms no accidental hydrolysis)
Vinyl Protons	¹H NMR	5.8 - 6.2 ppm (multiplet)	Disappears
Ethylene Bridge	¹H NMR	0.5 - 0.8 ppm (multiplet)	Appears (Confirms anti-Markovnikov addition)

References

• Preparation of a vinylsiloxane-benzocyclobutene from chlorodiethylvinylsilane. Google Patents (US5567835A).
• Curable silicone composition, cured product thereof, and optical semiconductor device. Google Patents (WO2015030224A1).

• Hydrosilylation: A Comprehensive Review on Recent Advances. Springer (Bogdan Marciniec, Ed., 2009). Available at:[Link]

• Hydrosilylation (Chalk-Harrod Mechanism). Wikipedia. Available at: [Link]

Sources

• 1. WO2015030224A1 - Curable silicone composition, cured product thereof, and optical semiconductor device - Google Patents [patents.google.com]
• 2. WO2015030224A1 - Curable silicone composition, cured product thereof, and optical semiconductor device - Google Patents [patents.google.com]
• 3. US5567835A - Preparation of a vinylsiloxane-benzocylobutene from a hydrolyzable vinylsilane-benzocylobutene - Google Patents [patents.google.com]
• 4. US5567835A - Preparation of a vinylsiloxane-benzocylobutene from a hydrolyzable vinylsilane-benzocylobutene - Google Patents [patents.google.com]
• 5. Hydrosilylation - Wikipedia [en.wikipedia.org]
• 6. ineosopen.org [ineosopen.org]
• 7. researchgate.net [researchgate.net]
• 8. Fifty Years of Hydrosilylation in Polymer Science: A Review of Current Trends of Low-Cost Transition-Metal and Metal-Free Catalysts, Non-Thermally Triggered Hydrosilylation Reactions, and Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: Experimental Setup and Handling Protocols for Anhydrous Diethylvinylchlorosilane (DEVCS)

Executive Summary & Mechanistic Rationale

Diethylvinylchlorosilane (DEVCS, CAS: 15972-93-7)[1] is a highly reactive, bifunctional organosilicon building block widely utilized in drug development and advanced materials for introducing vinyl and diethylsilyl groups[2]. Due to the highly electrophilic nature of the silicon-chlorine bond, DEVCS is acutely sensitive to nucleophilic attack by protic solvents, particularly atmospheric moisture[3].

Causality of Anhydrous Requirements: Exposure to water triggers rapid hydrolysis, forming an unstable silanol intermediate that subsequently condenses into a siloxane dimer (e.g., divinyltetraethyldisiloxane). This reaction exothermically releases 4[4], which poses severe inhalation hazards, compromises reagent stoichiometry, and induces rapid equipment corrosion. Consequently, all manipulations must be executed under using standard Schlenk line or glovebox techniques.

Physicochemical Properties

Understanding the physical parameters of DEVCS is critical for calculating pressure differentials during transfer and anticipating its behavior in the vapor phase.

Table 1: Quantitative Physicochemical Properties of Diethylvinylchlorosilane

Property	Value / Description
Chemical Name	Diethylvinylchlorosilane
CAS Number	15972-93-7[1]
Molecular Weight	148.71 g/mol
Appearance	Clear, colorless liquid
Boiling Point	~130 °C – 132 °C
Density	~0.90 g/mL at 25 °C
Reactivity Profile	Reacts violently with water, alcohols, and amines[3]
Storage Conditions	< 30 °C, under inert gas (Ar/N2), moisture-free[3]

Hydrolysis Degradation Pathway

The following diagram illustrates the mechanistic degradation of DEVCS when exposed to ambient moisture, emphasizing the necessity of the protocols that follow.

Fig 1: Hydrolysis pathway of DEVCS upon moisture exposure, yielding HCl and siloxanes.

Core Principles of the Anhydrous Setup

To establish a self-validating anhydrous system, researchers must rely on a5[5].

• Inert Gas Selection : Argon is preferred over nitrogen for DEVCS transfers because it is denser than air, providing a more robust protective blanket over the liquid surface when a septum is temporarily pierced.

• Pressure Relief : The system must incorporate an . As DEVCS transfers require positive pressure, the bubbler acts as a critical pressure-relief valve, preventing glassware from rupturing while providing a visual validation of gas flow[5].

• Vacuum Integrity : The vacuum pump must be protected by a 6[6]. If DEVCS vapors bypass the reaction flask, they will condense in the trap rather than degrading the pump oil, which would otherwise lead to mechanical failure and hazardous HCl exhaust[6].

Experimental Protocols

Protocol A: Preparation and Validation of the Anhydrous System

Objective: Eradicate surface-bound moisture from glassware and validate the atmospheric integrity of the setup.

• Glassware Preparation : Dry all receiving flasks, stir bars, and septa in an oven at >120 °C for a minimum of 12 hours.

• Hot Assembly : Assemble the glassware while hot. Immediately seal with rubber septa and connect to the Schlenk line via flexible, low-permeability hosing.

• Freeze-Pump-Thaw / Purge Cycles :

  • Open the flask to the vacuum manifold (<0.1 Torr) for 5 minutes.

  • Self-Validation Check: Isolate the flask from the vacuum. If the pressure gauge rises rapidly, a leak is present (likely at the septum or joint). Reseal and re-evacuate[5].

  • Slowly open the flask to the inert gas manifold until the bubbler registers positive flow[6].

  • Repeat this vacuum/gas cycle three times (the "3x Cycle").

Protocol B: Cannula Transfer of DEVCS

Objective: Transfer a precise volume of DEVCS without exposing the stock bottle or the receiving flask to air[3]. Causality: Syringes can leak highly corrosive DEVCS onto the user's hands or introduce air if the plunger is pulled too quickly. Cannula transfer relies on a , keeping the system entirely closed.

• Purge the Cannula : Insert one end of a stainless-steel double-ended needle (cannula) into the receiving flask (which is under positive Ar pressure). Allow Argon to flow through the cannula for 30 seconds to purge it.

• Insert into Reagent : Pierce the septum of the DEVCS stock bottle with the purged end of the cannula, keeping the tip above the liquid level.

• Establish Pressure Differential : Insert a vent needle (connected to a secondary bubbler) into the receiving flask to relieve pressure[3].

• Transfer : Lower the cannula tip in the DEVCS bottle below the liquid surface. The positive pressure from the Schlenk line in the stock bottle will push the liquid DEVCS through the cannula and into the receiving flask[3].

• Termination : Once the desired volume is transferred, raise the cannula tip above the liquid level in the stock bottle. Allow gas to flush the line, then remove the cannula[3].

Fig 2: Step-by-step experimental workflow for the anhydrous transfer of DEVCS.

Quenching and Safety Procedures

• Post-Reaction Quenching : 4 containing DEVCS residues. The rapid exothermic generation of HCl can cause the flask to shatter[4]. Instead, place the flask in an ice bath and slowly add a bulky alcohol (e.g., isopropanol or tert-butanol) dropwise under a nitrogen blanket. The alcohol reacts slower than water, safely converting the chlorosilane to an alkoxysilane while releasing HCl at a manageable rate.

• Spill Response : In the event of a spill, do not use water[4]. Cover the spill with a dry, inert absorbent (e.g., sand or vermiculite) and sweep it into a sealed container for hazardous waste disposal. Ensure full respiratory protection (SCBA) is worn due to ambient HCl generation[4].

References

• Global Silicones Council - GLOBAL SAFE HANDLING OF CHLOROSILANES. Available at: [Link]

• University of Southampton - Use of Schlenk Line SOP. Available at: [Link]

• Schlenk Line Survival Guide - An Illustrated Guide to Schlenk Line Techniques. Available at: [Link]

• Google Patents - WO2015030224A1 - Curable silicone composition, cured product thereof, and optical semiconductor device.

Sources

• 1. Buy Online CAS Number 15972-93-7 - TRC - Diethylvinylchlorosilane | LGC Standards [lgcstandards.com]
• 2. WO2015030224A1 - Curable silicone composition, cured product thereof, and optical semiconductor device - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. globalsilicones.org [globalsilicones.org]
• 5. licn.phys.soton.ac.uk [licn.phys.soton.ac.uk]
• 6. hsrm.umn.edu [hsrm.umn.edu]

Application Note: NMR Spectroscopy for Monitoring Diethylvinylchlorosilane (DEVCS) Reactions

The following Application Note and Protocol is designed for direct implementation in high-stakes R&D environments. It prioritizes data integrity, safety, and mechanistic clarity.

Executive Summary

Diethylvinylchlorosilane (DEVCS) is a bifunctional organosilicon intermediate critical in the synthesis of vinyl-functionalized polymers and surface modifiers. Its dual reactivity—electrophilic substitution at the Si-Cl bond and hydrosilylation at the vinyl group—requires precise monitoring to prevent side reactions such as uncontrolled hydrolysis or premature polymerization.

This guide details the Nuclear Magnetic Resonance (NMR) protocols for:

• Structural Qualification: Validating the purity of DEVCS starting material.

• Reaction Monitoring: Tracking hydrosilylation kinetics and endpoint determination.

• Impurity Profiling: Detecting hydrolysis artifacts (disiloxanes) and HCl evolution.

Chemical Characterization: The "Fingerprint"

Before initiating reactions, the starting material must be qualified. DEVCS (

) presents a distinct NMR signature.

Theoretical Chemical Shifts

Note: Shifts are referenced to TMS (

0.00) in .

Nucleus	Functional Group	Signal Type	Approx.[1][2][3] Shift ( ppm)	Coupling ( )	Mechanistic Insight
		Quartet	0.70 – 0.95		Upfield due to Si shielding (inductive effect).
		Triplet	0.95 – 1.10		Standard ethyl terminal methyl.
		Multiplet (ABC)	5.70 – 6.20	Complex	Characteristic vinyl pattern; sensitive to Si-substituents.
		Singlet	4.0 – 8.0	-	Deshielded relative to alkyl silanes due to Cl electronegativity.
		Two Singlets	132.0 – 138.0	-	carbons; diagnostic for vinyl integrity.
		Singlet	+15 to +35	-	Critical Indicator. Highly deshielded compared to siloxanes (-20 ppm).

Experimental Protocols

Safety & Sample Preparation (The "Dry" Protocol)

Context: Chlorosilanes react violently with atmospheric moisture to produce HCl gas and silanols, which rapidly dimerize to disiloxanes. Standard "open-air" NMR prep will yield false data indicating decomposition.

Required Materials:

• J. Young NMR tubes (Teflon valve) or flame-sealed tubes.

• Solvent:

  or (Dried over 4Å Molecular Sieves for >24h).

• Inert Gas: Nitrogen or Argon (Schlenk line).[4]

Workflow:

• Purge: Flush the J. Young tube with inert gas for 60 seconds.

• Solvent Prep: In a glovebox or under inert flow, transfer 0.6 mL dry solvent to the tube.

• Analyte Addition: Add 10–20 mg of DEVCS via gastight syringe.

  • Tip: Avoid metal needles if possible; use PTFE-tipped plungers to prevent metal leaching if HCl is present.

• Seal: Close the Teflon valve immediately.

• Shimming: Shim on the lock signal; ensure temperature equilibration (298 K) to prevent peak broadening from exchange processes.

Protocol: Monitoring Hydrosilylation

Objective: Track the addition of the Si-H species across the DEVCS vinyl group. Reaction:

Step-by-Step Analysis:

• T=0 Spectrum: Acquire a spectrum of the mixture before catalyst addition. Integrate the Vinyl Multiplet (5.7–6.2 ppm) and normalize to 1.00.

• Internal Standard: Use the Ethyl

  quartet (0.7–0.9 ppm) as an internal standard. This group is chemically stable and will not shift significantly during reaction.

• Kinetic Points:

  • Track the decrease of the Vinyl integral.[5]

  • Track the appearance of the new ethylene bridge signals (

    ) typically appearing as two triplets between 0.4 – 1.5 ppm (often overlapping with ethyl groups, requiring 2D COSY for resolution).

• Endpoint: Reaction is complete when the Vinyl signal integrates to <1% of the starting value.

Protocol: Detecting Hydrolysis (Quality Control)

Objective: Detect if the Si-Cl bond has degraded to Si-O-Si.

Diagnostic Signals:

• NMR: Look for a broad singlet around 1.5–3.0 ppm (variable) indicating acidic protons (HCl/Si-OH) or a shift in the ethyl region.
• NMR (Gold Standard):
  • (Intact): ~ +18 to +30 ppm.
  • (Hydrolyzed): ~ -10 to -22 ppm.

  • Decision: If a negative shift peak appears, the sample is compromised.

Visualizing the Chemistry

The following diagrams illustrate the reaction pathways and the decision logic for NMR monitoring.

Reaction Pathways & NMR Shifts

This diagram maps the transformation of DEVCS and the associated shift in NMR signals.

Caption: Figure 1. NMR spectral evolution during competing reaction pathways. Red paths indicate degradation; Green paths indicate desired synthesis.

Sample Preparation Workflow

This decision tree ensures the integrity of the sample before it enters the spectrometer.

Caption: Figure 2. Critical decision tree for handling moisture-sensitive chlorosilanes to prevent false-negative purity results.

Troubleshooting & Artifacts

Observation	Likely Cause	Corrective Action
Broadening of all peaks	HCl gas evolution or paramagnetic impurities.	Degas sample (freeze-pump-thaw) or filter through dry Celite.
New triplet at 1.2 ppm	Ethanol contamination (forming Si-OEt).	Check solvent source; stabilizers in often contain EtOH. Use stabilizer-free solvent.
Cloudiness in tube	Hydrolysis (formation of or polymers).	Sample is compromised. Dry solvent and glassware again.
Missing Vinyl Signals	Polymerization (radical initiated).	Add radical inhibitor (e.g., BHT) if monitoring non-radical reactions.

References

• PoliTO. (2022). Photoinduced hydrosilylation through hydrogen abstraction: an NMR and computational study. Retrieved from

• Schlenk Line Survival Guide. (2023). Preparing NMR Samples on a Schlenk Line. Retrieved from

• Chemistry LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from

• University of Geneva. (2002). 29Si NMR chemical shifts of silane derivatives. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. Photoinduced hydrosilylation through hydrogen abstraction: an NMR and computational study of the structural effect of silane - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08099G [pubs.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. organomation.com [organomation.com]
• 5. iris.polito.it [iris.polito.it]

Technical Notes & Optimization

Technical Support Center: Diethylvinylchlorosilane (DEVCS) Stability &amp; Handling

Ticket ID: DEVCS-PREV-001 Status: Open Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary

Diethylvinylchlorosilane (DEVCS) is a highly reactive organosilicon intermediate. Its utility in hydrosilylation and surface modification is matched only by its intolerance to moisture. The primary failure mode in DEVCS reactions is premature hydrolysis , where the Si-Cl bond is attacked by adventitious water, releasing HCl and irreversibly forming siloxanes (Si-O-Si).

This guide replaces "best practices" with causal protocols . We do not just tell you what to do; we explain why the chemistry demands it, ensuring you can troubleshoot variables in real-time.

Module 1: The Hydrolysis Threat (Root Cause Analysis)

To prevent failure, you must visualize the enemy. Hydrolysis of DEVCS is not a single step; it is a cascade that accelerates if not checked.

The Mechanism

The reaction follows a nucleophilic substitution at silicon (

-Si).

• Attack: Water attacks the electropositive Silicon atom.

• Displacement: Chloride is expelled as HCl.

• Condensation: The resulting silanol (Si-OH) is unstable and condenses with another molecule to form a disiloxane dimer.

Critical Insight: The byproduct, HCl , is an autocatalyst. It protonates the silanol, making it a better leaving group and accelerating the formation of the irreversible siloxane dimer (the "white crust" or "gel").

Visualizing the Pathway

Figure 1: The Hydrolysis Cascade of Diethylvinylchlorosilane

Caption: The irreversible degradation pathway. Note the autocatalytic role of HCl, necessitating base scavengers.

Module 2: Prevention Protocols (Self-Validating Systems)

Solvent Integrity System

Using "anhydrous" solvents from a fresh bottle is insufficient. You must quantify dryness.

Solvent Class	Recommended	Max Water Content	Drying Agent	Validation Method
Hydrocarbons	Toluene, Hexane	< 10 ppm	Sodium/Benzophenone	Deep blue color (Benzophenone ketyl)
Ethers	THF, Diethyl Ether	< 20 ppm	Sodium/Benzophenone	Deep blue color
Chlorinated	Dichloromethane	< 10 ppm	CaH₂ or 4Å Sieves	Karl Fischer Titration

The Protocol:

• Pre-dry solvent over activated 4Å molecular sieves for 24 hours.

• Self-Validation: Add a drop of TiCl₄ to a 1 mL solvent aliquot. If it remains clear/yellow, it is dry. If it clouds (TiO₂ formation), the solvent is wet.

The "Base Scavenger" Rule

Because HCl catalyzes decomposition (see Figure 1), you must include a non-nucleophilic base if your reaction generates acid or if the environment is sensitive.

• Choice: Triethylamine (

  ) or Pyridine.

• Stoichiometry: 1.1 to 1.5 equivalents relative to DEVCS.

• Mechanism:

  .

• Visual Check: The reaction should become cloudy immediately upon HCl generation. This white precipitate is the amine salt, confirming the trap is working.

Module 3: Troubleshooting & FAQs

Q1: "I see a white crust on the DEVCS bottle cap. Is the reagent dead?"

Diagnosis: Partial Hydrolysis. The crust is likely the disiloxane dimer or polymerized siloxanes formed by atmospheric moisture reacting with the liquid on the threads.

The Fix:

• Do not scrape the crust back into the bottle.

• Validation: Take a small aliquot of the clear liquid under Nitrogen. Run a

  NMR .

  • Active Reagent (Si-Cl): ~ +30 to +35 ppm.

  • Dead Dimer (Si-O-Si): ~ -5 to -10 ppm.

• If the liquid is pure, transfer it via cannula to a fresh, Schlenk-dried storage vessel.

Q2: "My reaction turned cloudy immediately upon adding DEVCS. Did it hydrolyze?"

Diagnosis: Context Dependent.

• Scenario A (With Base): If you added Triethylamine/Pyridine, cloudiness is GOOD . It indicates the base is trapping HCl as a solid salt.

• Scenario B (No Base): If no base is present, cloudiness indicates BAD hydrolysis (formation of insoluble siloxane gels).

Differentiation Test: Take 1 mL of the cloudy mixture and add 1 mL of water (in a test tube).

• If it dissolves:[1][2] It was amine salt (Reaction is safe).

• If it remains suspended/oily: It is siloxane polymer (Reaction failed).

Q3: "Can I purify DEVCS if it has partially hydrolyzed?"

Diagnosis: Contamination. The Fix: Yes, via Fractional Distillation .

• Boiling Point Difference:

  • DEVCS: ~148°C (at 760 mmHg).

  • Disiloxane Dimer: Significantly higher boiling point (>200°C) due to doubled molecular weight.

• Protocol: Distill under reduced pressure (vacuum) to avoid thermal degradation. Discard the first 10% (forchlorosilanes) and leave the last 10% (siloxanes) in the pot.

Module 4: Advanced Handling Workflow

Use this logic flow for every addition to ensure chain-of-custody for dryness.

Figure 2: The Inert Addition Workflow

Caption: Standard Operating Procedure for transferring chlorosilanes without atmospheric contact.

References

• Gelest, Inc. Silane Coupling Agents: Connecting Across Boundaries.[2][3] (Technical Guide).[4] Retrieved from [Link]

  • Authority on silane handling, hydrolysis r
• Standard operating procedures for air-sensitive reagents.

• Brook, M. A. (2000). Silicon in Organic, Organometallic, and Polymer Chemistry.[5] John Wiley & Sons.

  • Definitive academic text on the -Si mechanism and kinetics of chlorosilane hydrolysis.

• Pai, Y. H., et al. (2002). "29Si NMR Chemical Shifts of Silane Derivatives." Chemical Physics Letters.[6]

  • Source for NMR shift data distinguishing Si-Cl (+30 ppm)

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. gelest.com [gelest.com]
• 3. scribd.com [scribd.com]
• 4. globalsilicones.org [globalsilicones.org]
• 5. researchgate.net [researchgate.net]
• 6. unige.ch [unige.ch]

Technical Support Center: Troubleshooting Incomplete Reactions of Diethylvinylchlorosilane (DEVC)

Diethylvinylchlorosilane (DEVC) is a highly versatile, bifunctional organosilane. It features a highly electrophilic silicon-chlorine (Si-Cl) bond primarily used for nucleophilic substitution (silylation) to introduce siloxane units, alongside a reactive vinyl group (-CH=CH₂) utilized in hydrosilylation and polymerization workflows[1]. Despite its utility, researchers frequently encounter stalled or incomplete reactions. Because DEVC possesses two distinct reactive sites, diagnosing an incomplete reaction requires isolating whether the failure occurred at the Si-Cl bond or the vinyl group.

This guide provides a mechanistic framework, diagnostic workflows, and self-validating protocols to resolve incomplete DEVC reactions.

Mechanistic Causes of Incomplete Reactions

To troubleshoot effectively, we must first understand the chemical causality behind reaction failures:

• Moisture-Induced Hydrolysis and Condensation (Si-Cl Failure): The Si-Cl bond in chlorosilanes is extremely sensitive to nucleophilic attack by water. Even trace atmospheric moisture leads to rapid hydrolysis, generating hydrogen chloride (HCl) gas and diethylvinylsilanol[2]. These intermediate silanols are highly unstable and rapidly undergo self-condensation to form unreactive siloxane oligomers (Si-O-Si networks)[3]. This side reaction permanently consumes the DEVC reagent, halting the intended silylation[4].

• Steric Hindrance (Si-Cl Failure): The silicon atom in DEVC is coordinated to two ethyl groups and a bulky vinyl group. This creates significant steric crowding around the electrophilic center. When attempting to silylate sterically hindered secondary or tertiary alcohols, the transition state energy is severely elevated. Without a highly potent catalyst, the reaction rate drops drastically, leading to incomplete conversion[5].

• Catalyst Poisoning (Vinyl Group Failure): When utilizing the vinyl group for hydrosilylation, homogeneous platinum-based catalysts (e.g., Karstedt's or Speier's catalysts) are standard[6]. These catalysts are notoriously sensitive to poisoning by electron-rich species. Trace amounts of sulfur, phosphorus, or unneutralized amine bases (often left over from previous silylation steps) coordinate irreversibly to the platinum center, quenching catalytic turnover and stalling the reaction[7].

Diagnostic Workflow

Before adjusting parameters, analyze the crude reaction mixture using GC-MS or ¹H NMR to identify the chemical signature of the failure.

Diagnostic workflow for troubleshooting incomplete Diethylvinylchlorosilane (DEVC) reactions.

Self-Validating Experimental Protocols

Protocol A: Anhydrous Silylation of Hindered Substrates

Causality: To overcome the steric bulk of the diethyl and vinyl groups, a strong, non-nucleophilic base and an acyl-transfer-like catalyst must be used. The reaction must be strictly anhydrous to prevent the competitive formation of siloxanes[5].

• System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity Argon (repeat 3x).

• Substrate & Base Dissolution: Dissolve the target alcohol/amine (1.0 eq) in anhydrous Dimethylformamide (DMF) to stabilize the transition state. Add anhydrous Triethylamine (TEA) (2.0 eq).

  • Validation Checkpoint: The solution must remain perfectly clear. Any cloudiness indicates moisture-induced precipitation of amine salts, meaning the solvent is wet.

• Catalyst Addition: Add 4-Dimethylaminopyridine (DMAP) (0.1 eq). DMAP acts as a potent nucleophilic catalyst, forming a highly reactive intermediate with DEVC that is more susceptible to attack by hindered substrates[5].

• DEVC Injection: Cool the mixture to 0°C. Inject DEVC (1.5 eq) dropwise over 15 minutes.

  • Validation Checkpoint: A white precipitate (TEA-HCl salt) must form immediately upon addition. If no precipitate forms, the Si-Cl bond is not reacting.

• Reaction & Workup: Warm to 40°C and stir for 12 hours. Filter the amine salt under an inert atmosphere and concentrate the filtrate under reduced pressure.

Protocol B: Hydrosilylation of the DEVC Vinyl Group

Causality: To prevent the irreversible poisoning of the platinum catalyst, all reagents must be stripped of electron-donating impurities (amines, sulfides) prior to the reaction[8],[7].

• Reagent Purification: Pass the target silane and DEVC through a short plug of activated neutral alumina to remove trace moisture and polar impurities.

• Reaction Setup: In a dry Schlenk tube, combine DEVC (1.0 eq) and the target silane (1.1 eq) in anhydrous toluene.

• Catalyst Activation: Inject Karstedt's catalyst (Pt(0), 50 ppm Pt).

  • Validation Checkpoint: A slight exotherm and a transient color change (pale yellow to clear) indicate active insertion of the platinum into the silane bond.

• Thermal Cycle: Heat the mixture to 60°C for 4 hours.

• Spectroscopic Validation: Analyze an aliquot via ¹H NMR. The complete disappearance of the distinct vinyl multiplet at δ 5.8–6.3 ppm confirms 100% conversion.

Quantitative Troubleshooting Data

Use the following table to correlate your analytical findings with the required corrective actions.

Diagnostic Metric	GC-MS / NMR Signature	Root Cause	Corrective Action	Expected Yield Increase
Siloxane Formation	Large peak at higher RT; MS shows heavy Si-O-Si fragmentation	Moisture in system	Dry solvents over 3Å molecular sieves; use Schlenk techniques	+30% to +50%
Stalled Silylation	Unreacted starting material; DEVC peak remains intact	Steric hindrance	Add 0.1 eq DMAP; elevate temperature to 40°C	+40% to +60%
Stalled Hydrosilylation	Vinyl protons (δ 5.8-6.3 ppm) persist in ¹H NMR	Catalyst poisoning (S/N)	Pre-purify reagents via alumina plug; increase Pt to 50 ppm	+50% to +80%
Missing Amine Salt	No white precipitate forms upon DEVC addition	Weak nucleophile / Inactive base	Switch to a stronger base (Imidazole/TEA); ensure anhydrous	+20% to +40%

Frequently Asked Questions (FAQs)

Q: My GC-MS shows a massive peak corresponding to a dimer instead of my silylated product. What happened? A: You are observing the siloxane dimer (e.g., 1,1,3,3-tetraethyl-1,3-divinyldisiloxane). This occurs when DEVC hydrolyzes due to moisture and rapidly self-condenses[3]. Ensure your solvents are strictly anhydrous (<10 ppm water) and that your reaction is kept under a continuous positive pressure of Argon.

Q: I added a large excess of DEVC, but the silylation of my secondary alcohol is still stuck at 50% conversion. Why? A: The combination of two ethyl groups and a vinyl group creates substantial steric bulk. Standard bases like TEA alone are often insufficient to drive the reaction forward. You must switch to a more potent catalyst system (like DMAP combined with TEA) or use a more polar aprotic solvent (like DMF) to stabilize the transition state and accelerate the nucleophilic attack[5].

Q: During hydrosilylation, the reaction stalls after 10 minutes. Adding more DEVC doesn't help. Is the reagent degrading? A: This is a classic symptom of catalyst poisoning, not reagent depletion. Trace impurities—especially amines or sulfur compounds from previous synthetic steps—have coordinated to the platinum catalyst, permanently deactivating it[7]. You must rigorously purify your starting materials before introducing the catalyst.

References

• BenchChem. "Technical Support Center: Silylation with 3-Cyanopropyldiisopropylchlorosilane".
• National Research Council. "Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 11 (2012)".
• ACS Omega. "Characterization of Shock-Sensitive Deposits from the Hydrolysis of Hexachlorodisilane".
• ResearchGate. "Kinetics of hydrolysis and self-condensation reaction of silanes by NMR spectroscopy".
• Organometallics - ACS Publications. "Catalytic Hydrosilylation of Terminal Alkynes Promoted by Organoactinides".
• ResearchGate. "Hydrosilylation Reaction of Olefins: Recent Advances and Perspective".
• Google Patents. "CN102188997A - Sulphur-poisoning-resistant hydrosilylation platinum catalyst".
• Google Patents. "WO2015030224A1 - Curable silicone composition, cured product thereof, and optical semiconductor device".

Sources

• 1. WO2015030224A1 - Curable silicone composition, cured product thereof, and optical semiconductor device - Google Patents [patents.google.com]
• 2. Read "Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 11" at NAP.edu [nationalacademies.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. CN102188997A - Sulphur-poisoning-resistant hydrosilylation platinum catalyst, preparation method and application - Google Patents [patents.google.com]
• 8. pubs.acs.org [pubs.acs.org]

Optimizing reaction conditions for Diethylvinylchlorosilane polymerization

The following guide serves as a specialized Technical Support Center resource for the polymerization of Diethylvinylchlorosilane (DEVCS) . It is designed for researchers requiring high-fidelity control over molecular weight and architecture, specifically addressing the challenges imposed by the chlorosilane functionality and steric bulk.

Department: Organosilicon Materials & Catalysis Ticket Type: Advanced Protocol Design & Troubleshooting Responder: Senior Application Scientist, Polymer Chemistry Division

Executive Summary & Mechanistic Overview

Diethylvinylchlorosilane (Et

ViSiCl) presents a unique challenge: it possesses a polymerizable vinyl group and a highly reactive silicon-chlorine (Si-Cl) bond.

• Primary Pathway (Vinyl Polymerization): Creates a carbon-carbon backbone with pendant chlorosilane groups. This is the focus of this guide.

• Secondary Pathway (Hydrolysis/Condensation): Reacting the Si-Cl bond with water yields siloxanes (Si-O-Si). Warning: Moisture ingress during vinyl polymerization will trigger this pathway, leading to irreversible crosslinking and gelation.

Key Constraints:

• Steric Hindrance: The two ethyl groups and the chlorine atom on the silicon create significant steric bulk, lowering the ceiling temperature (

  ) and retarding propagation rates compared to vinyldimethylchlorosilane.

• Moisture Sensitivity: The Si-Cl bond hydrolyzes instantly in air, releasing HCl and forming silanols that condense into insoluble networks.

Pre-Reaction Preparation: The "Dry" Standard

Standard Operating Procedure (SOP-001)

Q: My monomer turned cloudy/white before I even added the initiator. What happened? A: Your monomer has hydrolyzed. The "cloudiness" is silica/siloxane formation and HCl gas. You must rigorously purify DEVCS immediately before use.

Protocol: Monomer Purification

Objective: Remove HCl scavengers and trace moisture.

• Pre-drying: Store commercial DEVCS over activated molecular sieves (4Å) for 24 hours.

• Distillation: Perform a fractional distillation under nitrogen or argon.

  • Add Additive: Add 1-2% Calcium Hydride (CaH

    ) or Quinoline to the distillation pot to neutralize trace HCl.

  • Collection: Collect the middle fraction only.

• Storage: Store in a Schlenk flask under positive argon pressure at -20°C.

Reaction Optimization: Anionic Polymerization (Recommended)

Anionic polymerization is the preferred method for vinylsilanes to achieve controlled molecular weight and narrow polydispersity (PDI).

Experimental Workflow Diagram

The following diagram illustrates the critical "Living Anionic" workflow required to prevent termination.

Figure 1: Workflow for the anionic polymerization of DEVCS. Note the critical temperature control to prevent chain transfer.

Optimized Conditions Table

Parameter	Recommended Condition	Technical Rationale
Initiator	n-Butyllithium (n-BuLi)	Strong nucleophile required to overcome steric hindrance of the vinyl-silyl group.
Solvent	THF (Tetrahydrofuran)	Polar solvents stabilize the lithium counter-ion, increasing the propagation rate ( ). Non-polar solvents (Benzene) result in sluggish reaction rates for bulky vinylsilanes.
Temperature	-78°C (Initiation) -20°C (Propagation)	Low temperature suppresses chain transfer reactions to the silicon substituent.
Concentration	10 - 15 wt%	High concentrations increase viscosity and risk "hot spots" leading to broad PDI.
Termination	Degassed Methanol	Quenches the living anion. Note: This will convert pendant Si-Cl to Si-OMe.

Alternative: Free Radical Polymerization

Q: Can I use AIBN? I don't have a Schlenk line. A: Yes, but expect lower yields and broader molecular weight distributions. Radical polymerization is less sensitive to impurities but struggles with the steric bulk of DEVCS.

• Initiator: AIBN (Azobisisobutyronitrile) or DCP (Dicumyl Peroxide).

• Temperature: 60°C - 80°C.

• Key Adjustment: Use a ramp profile . Start at 60°C for 4 hours, then boost to 80°C to drive conversion as viscosity increases.

Troubleshooting Guide (FAQ)

Issue 1: Gelation (The "Jelly" Effect)

User Report: "The reaction mixture turned into a solid gel within 10 minutes." Root Cause: Hydrolysis crosslinking. Moisture entered the system, hydrolyzing the Si-Cl bonds to Si-OH, which condensed to form a siloxane network (Si-O-Si) instead of a vinyl polymer. Corrective Action:

• Flame-dry all glassware under vacuum (3 cycles).

• Switch to a "break-seal" technique for monomer addition if possible.

• Ensure the inert gas (Ar/N

  ) is passed through a P O drying tower.

Issue 2: Low Molecular Weight (Oligomers only)

User Report: "I only got sticky oil, no solid polymer." Root Cause: Steric hindrance caused early termination or chain transfer. The ethyl groups protect the vinyl double bond, making it difficult for the growing chain to add the next monomer. Corrective Action:

• Switch to Anionic: Radical polymerization often fails to produce high MW for bulky vinylsilanes.

• Increase Reaction Time: Anionic polymerization of sterically hindered monomers can take 24-48 hours.

• Copolymerization: Copolymerize with Styrene (1:1 ratio). Styrene acts as a "spacer" to relieve steric strain between DEVCS units.

Issue 3: Yellow Discoloration

User Report: "The polymer is yellow/orange." Root Cause: Oxidation of the initiator (if using organolithiums) or impurities in the chlorosilane (often iron or amines). Corrective Action:

• Distill DEVCS from CaH

  to remove amine stabilizers.

• Ensure the n-BuLi is titrated and clear (not cloudy/yellow) before use.

Post-Polymerization Functionalization

Critical Decision Point

Once polymerized, you have a polymer with pendant Si-Cl groups. You cannot isolate this easily in air. You must convert it in situ.

Figure 2: Post-polymerization quenching pathways. Do not expose the Si-Cl polymer to air directly.

References

• Anionic Polymerization of Vinylsilanes: Hirao, A., et al. "Anionic Polymerization of Monomers Containing Functional Groups."[1][2] Progress in Polymer Science, 2005.

• Stereospecific Polymerization:Natta, G. "Polymerization of Vinyl Aromatic Monomers." Journal of Polymer Science, 1959.

• Handling Chlorosilanes: Gelest Inc. "Reactive Silicon Compounds: Silane Coupling Agents." (Standard industry safety and handling protocols).

• Steric Effects in Vinyl Polymerization:Odian, G. "Principles of Polymerization." 4th Ed. Wiley-Interscience. (General reference for steric hindrance in radical vs. anionic mechanisms).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. eresearchco.com [eresearchco.com]

Diethylvinylchlorosilane storage and handling best practices

Welcome to the Application Scientist Technical Support Center. As a bifunctional organosilicon reagent containing both a highly reactive silicon-chlorine (Si-Cl) bond and a polymerizable vinyl group, Diethylvinylchlorosilane is an invaluable building block in surface modification and drug delivery polymer synthesis. However, its dual reactivity demands rigorous, field-proven handling protocols.

This guide is designed to move beyond basic safety instructions by explaining the chemical causality behind handling requirements, ensuring your experimental workflows are robust, reproducible, and safe.

Part 1: Core Causality & Reagent Dynamics

Understanding the chemical behavior of Diethylvinylchlorosilane is the foundation of preventing experimental failure. The primary hazard—and the leading cause of reagent degradation—is its extreme moisture sensitivity.

When the Si-Cl bond contacts ambient humidity, it undergoes rapid hydrolysis to form a silanol intermediate, simultaneously releasing corrosive hydrogen chloride (HCl) gas[1]. This is not a static process; the resulting silanols rapidly undergo condensation reactions to form siloxane dimers or larger cross-linked polymers. This mechanistic causality explains why improperly stored bottles become dangerously pressurized (from HCl gas buildup) and why the liquid transitions from clear to cloudy or viscous (due to polymerization)[1][2].

Quantitative Data & Physical Properties To facilitate accurate stoichiometric calculations and risk assessment, the core properties of Diethylvinylchlorosilane are summarized below:

Property	Value	Causality / Experimental Impact
CAS Number	15972-93-7	Unique identifier for procurement and SDS tracking[3].
Physical State	Clear Liquid	Baseline visual indicator of reagent purity.
Boiling Point	~140-142 °C	Volatile enough to pose severe inhalation hazards; mandates fume hood use[2].
Flammability	Highly Flammable	Flash point is below room temperature; keep away from static discharge[2].
Reactivity	Extreme with H₂O	Exothermic reaction generates toxic HCl gas; mandates inert atmosphere (Ar/N₂)[1].

Part 2: Experimental Workflows & Self-Validating Protocols

To ensure the integrity of the reagent and the safety of the operator, all extractions and transfers must be conducted using an air-free technique. The protocol below is a self-validating system: the validation step relies on continuously observing the positive pressure of the inert gas bubbling through your Schlenk line oil bubbler. If the bubbling stops, atmospheric pressure has breached your system, and the transfer must be aborted.

Protocol: Air-Free Syringe Transfer via Schlenk Line

• Preparation: Ensure all glassware, syringes, and stainless-steel needles are oven-dried at 120°C for a minimum of 4 hours and cooled under vacuum to eliminate surface moisture.

• System Purging: Connect the receiving flask to the Schlenk line. Perform three alternating cycles of high vacuum and backfilling with high-purity Argon.

• Pressure Equalization: Under a positive flow of Argon, pierce the septum of the Diethylvinylchlorosilane bottle with a 20-gauge, oven-dried needle connected to your inert gas line. This equalizes pressure and prevents a vacuum from forming during extraction.

• Extraction: Insert the transfer syringe needle into the reagent bottle. Slowly withdraw the required volume, ensuring no cavitation bubbles are formed in the barrel.

• Transfer: Remove the syringe and immediately inject the reagent into the prepared, Argon-flushed receiving flask.

• Decontamination: Immediately quench the syringe and needle by drawing up a dilute alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual chlorosilane and HCl gas[4].

Step-by-step workflow for the air-free transfer of Diethylvinylchlorosilane.

Part 3: Troubleshooting Guides & FAQs

Q: My Diethylvinylchlorosilane has turned cloudy and slightly viscous. Can I still use it for my synthesis? A: No, the reagent is compromised. Cloudiness and increased viscosity are physical indicators of hydrolysis and subsequent polymerization. When moisture breaches the container, the chlorosilane reacts to form silanols, which then condense into siloxane polymers[1]. Using this degraded reagent will introduce severe stoichiometric errors and unwanted polymeric byproducts into your target compound. Dispose of it according to hazardous waste protocols[5].

Q: The septum on my reagent bottle is bulging outward. What is causing this and how do I handle it safely? A: A bulging septum indicates a dangerous internal buildup of Hydrogen Chloride (HCl) gas, a direct result of moisture contamination[1][5]. Do not open the bottle normally. Move the bottle to a certified fume hood. Wearing heavy-duty neoprene gloves, a face shield, and a chemical apron[2], use a long needle attached to an empty balloon or a base-scrubber system to carefully pierce the septum and vent the pressurized gas. Once vented, the reagent must be discarded.

Q: My syringe needle gets blocked immediately after transferring the reagent. How do I prevent this? A: The blockage is caused by the rapid reaction of residual chlorosilane inside the narrow needle lumen with ambient humidity, forming solid, cross-linked siloxanes and silica-like deposits. To prevent this, always maintain a positive pressure of inert gas during transfer. Immediately after use, flush the syringe and needle with an anhydrous, non-reactive solvent (such as dry toluene or hexane) to clear the lumen before quenching in a basic aqueous solution[4].

Mechanistic pathway of Diethylvinylchlorosilane degradation upon moisture exposure.

Part 4: Storage Best Practices

To maximize the shelf life and ensure the safety of your laboratory, strict storage conditions must be maintained:

• Atmosphere: Must be stored under a dry, inert atmosphere (Argon or Nitrogen) at all times[2].

• Temperature & Environment: Store in a cool, well-ventilated flammables cabinet, away from direct sunlight, heat sources, and sparks[2][4].

• Chemical Segregation: Keep strictly isolated from water, alcohols, acids, and oxidizing agents, as contact will trigger violent exothermic reactions[2].

• Container Integrity: Ensure the cap is tightly sealed and wrapped with Parafilm or PTFE tape after every use. Secondary containment (such as a chemically resistant outer tub) is highly recommended to mitigate the risk of accidental spills.

References

• Source: globalsilicones.
• Title: CHLOROSILANE, 95% - Gelest, Inc.
• Source: nj.
• Title: (TRIDECAFLUORO-1,1,2,2-TETRAHYDROOCTYL)
• Source: lgcstandards.

Sources

• 1. globalsilicones.org [globalsilicones.org]
• 2. gelest.com [gelest.com]
• 3. Buy Online CAS Number 15972-93-7 - TRC - Diethylvinylchlorosilane | LGC Standards [lgcstandards.com]
• 4. nj.gov [nj.gov]
• 5. nano.pitt.edu [nano.pitt.edu]

Technical Support Center: Diethylvinylchlorosilane Impurity Removal

Welcome to the Technical Support Center for organosilicon chemistry. This guide is designed for researchers, scientists, and drug development professionals dealing with the purification of reaction mixtures containing diethylvinylchlorosilane (and related dialkylvinylchlorosilanes).

Mechanistic Understanding & FAQs

Q: Why can't I load a crude reaction mixture containing diethylvinylchlorosilane directly onto a silica gel column? A: Diethylvinylchlorosilane possesses a highly reactive, moisture-sensitive silicon-chlorine (Si-Cl) bond. If introduced to a silica gel column, the unreacted chlorosilane will rapidly react with the free silanol (-OH) groups on the stationary phase[1]. This causality chain leads to three catastrophic outcomes:

• Stationary Phase Destruction: The silica becomes covalently modified (silylated), drastically altering its polarity and ruining the separation resolution.

• In Situ HCl Generation: The reaction between the chlorosilane and silica moisture/silanols releases anhydrous hydrogen chloride (HCl) gas directly on the column[2].

• Product Degradation: The localized acidic environment can cleave acid-sensitive protecting groups or degrade the target active pharmaceutical ingredient (API).

Q: What is the safest mechanistic approach to quenching unreacted chlorosilanes? A: The fundamental principle is controlled solvolysis. Chlorosilanes react violently with water to form siloxanes and corrosive HCl gas[2]. To mitigate the exothermic shock and rapid gas expansion, the system must be quenched using a stepped-reactivity approach: first using a bulky, less reactive alcohol (like isopropanol), followed by a more reactive alcohol (methanol), and finally water[3]. This converts the reactive chlorosilane into a volatile, inert silyl ether or siloxane, which can then be easily separated.

Quantitative Data & Reagent Selection

To design a self-validating purification system, you must select the appropriate quenching agent based on the scale of your reaction and the thermal stability of your product.

Table 1: Comparison of Quenching Agents for Chlorosilane Impurities

Quenching Agent	Relative Reactivity	Exothermicity	Primary Byproduct	Downstream Removal Strategy
Isopropanol (iPrOH)	Low	Mild	Diethylvinylisopropyl ether	Rotary evaporation (high volatility)
Methanol (MeOH)	Moderate	Moderate	Diethylvinylmethyl ether	Aqueous wash / Evaporation
Water (H₂O)	Very High	Severe	Siloxanes (dimers/polymers)	Chromatography (non-polar)
Diethylamine	High	High	Silylamine + Amine-HCl salt	Filtration of salts + Evaporation

Experimental Protocols

Protocol A: Stepped Quenching and Liquid-Liquid Extraction

Use this protocol when the target product is non-volatile and stable to mild aqueous workup.

Step-by-Step Methodology:

• Thermal Equilibration: Transfer the crude reaction mixture to a round-bottom flask equipped with a magnetic stir bar. Dilute with a non-polar hydrocarbon solvent (e.g., toluene or hexane) to act as a thermal reservoir[4]. Cool the flask to 0 °C using an ice-water bath.

• Primary Quench (Alcoholysis): Attach an addition funnel or use a syringe to slowly add anhydrous isopropanol (3.0 equivalents relative to the estimated unreacted chlorosilane) dropwise over 15 minutes[3]. Self-Validation Check: Monitor for mild bubbling (HCl gas evolution). If the solution boils vigorously, halt addition until the temperature stabilizes.

• Secondary Quench (Hydrolysis): Once gas evolution from the isopropanol addition ceases, slowly add methanol (2.0 equivalents), followed by a dropwise addition of deionized water (5.0 equivalents)[3].

• Neutralization: Slowly pour the quenched mixture into a separatory funnel containing cold, saturated aqueous sodium bicarbonate (NaHCO₃)[1]. Vent the funnel frequently, as the neutralization of dissolved HCl will generate CO₂ gas.

• Phase Separation: Extract the aqueous layer with ethyl acetate or hexane (3 × 20 mL).

• Drying & Concentration: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄[1]. Filter the drying agent and concentrate the filtrate in vacuo. The resulting crude material is now safe for silica gel chromatography.

Caption: Workflow for safe stepped quenching and extraction of diethylvinylchlorosilane.

Protocol B: Vacuum Distillation (For Volatile Target Products)

Use this protocol when the target product has a high vapor pressure and aqueous workup is detrimental.

Step-by-Step Methodology:

• Apparatus Setup: Assemble a short-path vacuum distillation apparatus. Ensure all joints are greased and the system is rigorously dried, as ambient moisture will polymerize the chlorosilane[2].

• Degassing: Transfer the crude mixture to the distillation flask. Apply a moderate vacuum (e.g., 50-100 Torr) at room temperature to remove highly volatile solvents (like THF or DCM) and dissolved HCl gas.

• Fractional Separation: Gradually lower the pressure (e.g., 1-5 Torr) and slowly increase the oil bath temperature. Diethylvinylchlorosilane will distill at significantly lower temperatures under vacuum.

• Collection: Collect the chlorosilane impurity in a dedicated forerun receiving flask cooled with dry ice/acetone. Swap the receiver to collect your purified high-boiling target product.

Caption: Decision matrix for removing chlorosilane impurities based on target product volatility.

Troubleshooting Guide

When scaling up organosilicon reactions, unexpected deviations can occur. Use this diagnostic table to identify and resolve common issues.

Table 2: Troubleshooting Chlorosilane Purification

Symptom / Observation	Mechanistic Root Cause	Corrective Action / Solution
Violent bubbling and heat generation during quench	Quenching agent is too reactive (e.g., direct water addition) or added too quickly[3].	Stop addition immediately. Ensure the flask is in a sufficient ice bath. Switch to a bulkier alcohol (isopropanol) and reduce the addition rate[4].
Target product degrades during silica gel chromatography	Unquenched chlorosilane reacted with silica, generating localized HCl[1][2].	Ensure complete quenching before loading. Verify the pH of the aqueous layer during extraction is ≥ 7 using NaHCO₃.
Insoluble white gel forms in the separatory funnel	Chlorosilane polymerized into a cross-linked siloxane network due to rapid hydrolysis.	Filter the biphasic mixture through a pad of Celite before attempting phase separation. In future runs, use the stepped alcohol quench (Protocol A).
Persistent silyl ether impurities co-elute with product	The quenched byproduct (diethylvinylalkyl ether) has a similar Rf value to the target API.	Apply high vacuum (0.1 Torr) at 40 °C for 4 hours to volatilize the silyl ether, or switch the quenching alcohol (e.g., from MeOH to Benzyl Alcohol) to alter the byproduct's Rf.

References

• The Sarpong Group. "Quenching of Water Reactive Materials." Sarpong Group Safety Guidelines. [Link]

• White, J. D., and Carter, R. G. "Deprotection of Silyl Ethers." Thieme Connect, Science of Synthesis.[Link]

• Virginia Tech Chemistry Department. "Quenching Reactive Substances." University Safety Guidelines.[Link]

• Silicones Environmental, Health and Safety Center (SEHSC). "GLOBAL SAFE HANDLING OF CHLOROSILANES." Global Silicones.[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. globalsilicones.org [globalsilicones.org]
• 3. sarponggroup.com [sarponggroup.com]
• 4. kgroup.du.edu [kgroup.du.edu]

Technical Support Center: Diethylvinylchlorosilane (DEVCS) Handling

The following guide is structured as a specialized Technical Support Center for researchers working with chlorosilanes. It prioritizes field-tested protocols over generic advice, specifically addressing the dual challenge of corrosive HCl generation and the formation of obstructive siloxane byproducts.

Topic: Managing HCl Byproducts & Process Safety Ticket Type: Advanced Protocol Guide Audience: Synthetic Chemists, Process Engineers, HSE Officers

The Core Challenge: The "Double-Edge" of Hydrolysis

Diethylvinylchlorosilane (Et

(Vi)SiCl) is a highly reactive electrophile. While the vinyl group allows for polymerization or cross-linking, the silicon-chlorine (Si-Cl) bond is the primary handling concern.

Upon contact with any proton source (water, alcohols, amines), the Si-Cl bond cleaves, resulting in two distinct byproducts that require management:

• Hydrogen Chloride (HCl): A corrosive, toxic gas that damages stainless steel and lung tissue.

• Siloxanes/Silica (The "Hidden" Hazard): Hydrolysis yields silanols (Et

  (Vi)Si-OH), which rapidly condense into silicone oils or gels. These can clog exhaust lines, pressure relief valves, and scrubbers, leading to dangerous over-pressurization.

Experimental Workflows & Diagrams

A. In-Situ Management: The Amine Scavenger Route

Best for: Small-scale synthesis where HCl cannot be allowed to escape (e.g., acid-sensitive substrates).

In this workflow, a stoichiometric base (tertiary amine) is added to the reaction vessel. The HCl is "trapped" immediately as a solid ammonium salt.

Key Protocol:

• Base Selection: Triethylamine (Et

  N) or Pyridine.

• Stoichiometry: Use 1.1 to 1.5 equivalents of base relative to the silane.

• Solvent: Anhydrous Toluene or DCM (Dichloromethane). Ether is often avoided as amine salts can form a "crust" that stops stirring.

Figure 1: Logical flow for in-situ HCl removal using amine scavengers. Note the separation of solid waste (salts) from the liquid product.

B. Ex-Situ Management: The "Dual-Stage" Scrubber

Best for: Large-scale reactions or when amine salts are undesirable in the product matrix.

Directly venting chlorosilanes into a standard base scrubber often causes clogging because the silane hydrolyzes at the inlet, depositing solid silica/gel that blocks gas flow.

The Solution: A Dual-Stage System.

• Stage 1 (The Sacrificial Trap): An empty flask or an inert solvent trap to catch liquid carryover and allow partial hydrolysis/condensation before the narrow tubing.

• Stage 2 (The Neutralizer): A dilute NaOH scrubber to neutralize the HCl gas.

Figure 2: The "Dual-Stage" scrubbing architecture designed to prevent line occlusion by silicone gels.

Troubleshooting Guide (FAQ)

Scenario A: "My exhaust line is clogged with a white, sticky gel."

Diagnosis: You are venting unreacted chlorosilane directly into moisture. The "gel" is a polymeric siloxane formed by hydrolysis. Immediate Action:

• Stop the gas flow if pressure is building up.

• Bypass: If safe, switch to an emergency vent line.

• Clean: Do not use water (it makes more gel). Use a non-polar solvent (Hexane, Toluene) to dissolve the gel, or alcoholic potash (KOH in Ethanol) to digest stubborn silica residues [1].

Scenario B: "The reaction mixture turned into a solid block."

Diagnosis: This usually happens during in-situ scavenging when the solvent is too non-polar (e.g., Hexane) or the concentration is too high. The amine-HCl salt precipitates so heavily it seizes the stir bar. Corrective Protocol:

• Dilute: Add more solvent (DCM or Toluene are best for suspending salts).

• Agitate: Use a mechanical stirrer (overhead) rather than a magnetic stir bar for chlorosilane reactions >100mL.

• Filtration: Use a wide-bore cannula or a Schlenk frit to filter the salts under inert atmosphere.

Scenario C: "I see white fumes escaping the scrubber."

Diagnosis: "Breakthrough" has occurred. The scrubber solution is saturated (pH < 7), or the gas flow rate is too high for the contact time. Corrective Protocol:

• Check pH: If the scrubber liquid is acidic, replace the NaOH solution immediately.

• Slow Down: Reduce the inert gas sweep rate.

• Secondary Scrubber: Connect a second bubbler in series.

Quantitative Data: Scrubber Media Selection

Scrubber Media	HCl Capacity	Risk of Clogging	Recommendation
Water	Low (Saturation ~37%)	High (Rapid hydrolysis)	Use only as a pre-wash; not for final neutralization.
NaOH (10-20%)	High	Medium (Base catalyzes gelation)	Standard choice. Monitor for solids.
Ca(OH) Slurry	High	Low (Solids already present)	Good for large scale, but messy to clean.
Solid Soda Lime	Medium	High (Surface coating)	Only for very small scale (<5 mmol).

Safety Directives (E-E-A-T)

The "Do Not" List

• DO NOT use water to extinguish a chlorosilane fire. Water reacts to produce more HCl and potentially hydrogen gas (if Si-H bonds are present, though less likely with DEVCS, it is a standard silane safety rule) [2]. Use Alcohol-Resistant Foam or Dry Chemical powder.

• DO NOT store DEVCS in standard glass bottles with simple caps for long periods. The HCl pressure can build up if moisture enters. Use Sure/Seal™ bottles or stainless steel cylinders.

Emergency Response

• Skin Contact: Chlorosilanes cause "delayed" burns. The HCl anesthetizes the nerve endings initially. Wash with copious water for 15+ minutes immediately, even if no pain is felt.

• Inhalation: Move to fresh air. Symptoms (pulmonary edema) can be delayed by up to 24 hours. Seek medical observation.

References

• Gelest, Inc. (2021). Silane Coupling Agents: Connecting Across Boundaries. Retrieved from [Link]

  • Citation Context: Procedures for handling silane hydrolysis and cleaning silica residues.

• Silicones Environmental, Health, and Safety Center (SEHSC). (2017). Global Safe Handling of Chlorosilanes. Retrieved from [Link]

  • Citation Context: Fire safety protocols (Do not use water)

• PubChem. (2025).[1][2][3] Vinyltrichlorosilane (Analogous Reactivity Data). National Library of Medicine. Retrieved from [Link]

  • Citation Context: Physical properties and hydrolysis hazards of vinyl-chlorosilanes.

• American Chemical Society (ACS). (2012). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link]

  • Citation Context: General laboratory safety standards for handling corrosive off-gassing.

Sources

• 1. Vinyltrichlorosilane | C2H3Cl3Si | CID 6413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diethylsilane | C4H12Si | CID 68337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl phosphorochloridite | C4H10ClO2P | CID 68530 - PubChem [pubchem.ncbi.nlm.nih.gov]

Improving the efficiency of Diethylvinylchlorosilane grafting on substrates

Welcome to the technical support center for improving the efficiency of Diethylvinylchlorosilane (DEVCS) grafting on substrates. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the silanization process. Here, we move beyond simple step-by-step instructions to explain the causality behind experimental choices, empowering you to troubleshoot and optimize your surface modification protocols.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses foundational questions about the DEVCS grafting process.

Q1: What is Diethylvinylchlorosilane (DEVCS) and why is it used for surface modification?

Diethylvinylchlorosilane is an organosilane compound used to create thin, covalently-bound films on various surfaces. Its molecular structure features a reactive chlorosilane headgroup that can form strong siloxane (Si-O-Si) bonds with hydroxyl-rich substrates like glass or silicon.[1][2] The vinyl (-CH=CH₂) tail group provides a reactive site for further functionalization, such as polymer grafting or the attachment of biomolecules, making it a versatile coupling agent.[3]

Q2: What is the core chemical mechanism of DEVCS grafting?

The grafting process is a two-step reaction: hydrolysis followed by condensation.[4][5]

• Hydrolysis: The Si-Cl bond in DEVCS is highly reactive and readily hydrolyzes in the presence of trace water to form a reactive silanol intermediate (Si-OH).[6]

• Condensation: This highly reactive silanol group can then undergo two condensation reactions:

  • It can react with a hydroxyl group (-OH) on the substrate surface to form a stable, covalent siloxane bond (Substrate-O-Si), anchoring the molecule to the surface.[7]

  • It can react with other DEVCS-silanol molecules to form cross-linked siloxane bonds (Si-O-Si), creating a robust monolayer network on the substrate.[4][7]

This process results in a durable, chemically-grafted surface layer.[2]

Q3: What types of substrates are suitable for DEVCS grafting?

The most suitable substrates are those with a high density of surface hydroxyl groups. This includes:

• Siliceous Materials: Glass, silicon wafers, quartz, and mica are ideal due to their native Si-OH groups.[8][9]

• Metal Oxides: Surfaces like aluminum oxide, titanium dioxide, and indium tin oxide also possess surface hydroxyls and can be effectively modified.[10][11]

• Polymers: Many polymers lack native hydroxyl groups. To enable grafting, their surfaces must first be activated using techniques like oxygen plasma or UV-ozone treatment, which generates reactive -OH sites.[12][13]

Q4: What are the most critical factors that influence grafting efficiency?

Successful and reproducible silanization is highly sensitive to experimental conditions.[9][14] The key factors are:

• Substrate Cleanliness and Activation: The substrate must be scrupulously clean and possess a high density of hydroxyl groups. This is the single most important factor for achieving a uniform monolayer.[9][15]

• Water Content: A trace amount of water is essential for the initial hydrolysis step. However, excess water in the solvent or high ambient humidity will cause the silane to self-polymerize in solution, leading to aggregation and poor film quality.[8][16]

• Silane Concentration: Using a low silane concentration (typically 1-5% v/v) helps prevent self-polymerization in the solution and favors monolayer formation on the surface over multilayer deposition.[8][17]

• Reaction Temperature and Time: These parameters control the kinetics of the reaction. Post-deposition curing at elevated temperatures is crucial for driving the condensation reaction to completion and forming a stable, cross-linked film.[17][18]

Part 2: Experimental Protocols & Workflows

Here we provide detailed, validated protocols for common DEVCS grafting procedures.

Visualizing the General Workflow

The entire process, from preparation to characterization, can be visualized as a sequence of critical stages.

Caption: General workflow for Diethylvinylchlorosilane grafting.

Protocol 1: Substrate Cleaning and Activation (Glass/Silicon)

Objective: To remove all organic and inorganic contaminants and generate a dense layer of surface hydroxyl (silanol) groups.

Materials:

• Substrates (e.g., glass slides, silicon wafers)

• Detergent (e.g., Hellmanex III)

• Acetone, Methanol (ACS grade or higher)

• Piranha solution: 3:1 mixture of concentrated Sulfuric Acid (H₂SO₄) and 30% Hydrogen Peroxide (H₂O₂). (EXTREME CAUTION: Highly corrosive and reactive. Handle with appropriate personal protective equipment (PPE) in a fume hood.)

• Ultrasonic bath, oven, plasma cleaner (optional)

Procedure:

• Initial Cleaning: Place substrates in a rack and sonicate in a 2% aqueous detergent solution for 20 minutes.[15]

• Rinsing: Rinse substrates thoroughly (10-15 times) with deionized water until no bubbles form, ensuring all detergent is removed.[15]

• Solvent Wash: Sonicate the substrates in acetone for 20 minutes, followed by a brief rinse and a final 20-minute sonication in methanol.[15]

• Drying: Air-dry the substrates and then place them in an oven at 110°C for at least 30 minutes to remove residual moisture.[15]

• Activation (Choose one method):

  • Piranha Etching (Recommended for robust hydroxylation): Immerse the dried, cooled substrates in freshly prepared Piranha solution for 15-30 minutes.[11][13] After etching, carefully remove and rinse extensively with deionized water. Dry under a stream of nitrogen and use immediately.

  • Plasma Activation: Place dried substrates in a plasma cleaner and treat with oxygen or argon/water plasma for 5-20 minutes according to manufacturer instructions.[8][15] This method is effective and avoids harsh wet chemistry. CRITICAL STEP: The activated surface is highly energetic and prone to contamination. Proceed to the silanization step as quickly as possible (ideally within 10-15 seconds of removal from the plasma cleaner or final rinse) to prevent deactivation.[15]

Protocol 2: Solution-Phase Grafting of DEVCS

Objective: To form a uniform DEVCS monolayer from a solution.

Materials:

• Activated substrates

• Diethylvinylchlorosilane (DEVCS)

• Anhydrous solvent (e.g., toluene, hexane). (Ensure solvent is truly anhydrous to prevent premature silane polymerization)

• Nitrogen or Argon gas

• Glassware (dried overnight at >110°C)

Procedure:

• Prepare Silane Solution: In a fume hood, prepare a 1-5% (v/v) solution of DEVCS in your chosen anhydrous solvent inside a dry glass beaker or reaction vessel.[19] An inert atmosphere (N₂ or Ar) is recommended to minimize exposure to ambient moisture.

• Substrate Immersion: Quickly immerse the freshly activated substrates into the silane solution. Ensure the entire surface is covered.[15]

• Reaction: Allow the reaction to proceed for 30-60 minutes at room temperature with gentle agitation.

• Rinsing: Remove the substrates from the silane solution and rinse them thoroughly with fresh anhydrous solvent (e.g., sonicate in toluene for 5 minutes) to remove any physisorbed or loosely bound silane molecules.[19]

• Drying: Dry the substrates under a stream of nitrogen gas.

• Curing: Transfer the substrates to an oven and cure at 110-120°C for 30-60 minutes. This step is crucial for driving the condensation reaction, forming stable covalent bonds, and removing residual water.[17][19]

Part 3: Troubleshooting Guide

This guide addresses common issues encountered during DEVCS grafting in a question-and-answer format.

Q: My grafted surface shows poor or no hydrophobicity (low water contact angle). What went wrong?

This indicates low grafting density or a complete failure of the reaction.

• Possible Cause 1: Inadequate Substrate Preparation. The surface may have had residual organic contamination, or it was not sufficiently activated to create enough hydroxyl groups for bonding.[9]

  • Solution: Re-evaluate your cleaning and activation protocol. Ensure the use of high-purity solvents and freshly prepared activation solutions like Piranha. Verify the effectiveness of your plasma cleaner if used.[15]

• Possible Cause 2: Degraded Silane Reagent. DEVCS is highly sensitive to moisture. If the reagent bottle has been opened multiple times in a humid environment, the silane may have already hydrolyzed and polymerized within the bottle, rendering it inactive.

  • Solution: Use a fresh bottle or a freshly opened vial of silane. Store silanes under an inert atmosphere (e.g., in a desiccator with N₂ or Ar backfill).[15]

• Possible Cause 3: Deactivated Surface. There was too much delay between the surface activation step and immersion in the silane solution. Activated surfaces can re-adsorb atmospheric contaminants and lose reactivity within minutes.[15]

  • Solution: Streamline your workflow to minimize the time between activation and grafting to under a minute. Prepare the silane solution while the substrate is in the final stages of activation.

Q: The coating appears hazy, uneven, or patchy. Why?

This is a classic sign of uncontrolled polymerization and aggregation.

• Possible Cause 1: Silane Polymerization in Solution. This is the most likely culprit. It occurs when there is too much water in the reaction solvent or high ambient humidity.[14][16] If your silane solution appears cloudy or contains precipitates, it has already polymerized and should be discarded.[20]

  • Solution: Use a certified anhydrous solvent (<50 ppm water). If necessary, dry the solvent further using molecular sieves. Perform the reaction under an inert, dry atmosphere (e.g., in a glovebox or with a nitrogen blanket).

• Possible Cause 2: Silane Concentration is Too High. High concentrations favor intermolecular reactions (polymerization) over surface-molecule reactions (grafting).[8]

  • Solution: Reduce the silane concentration to the 1-2% range. This will slow down the reaction in the bulk solution and promote the formation of a more ordered monolayer on the substrate.

• Possible Cause 3: Ineffective Rinsing. Physisorbed aggregates of polymerized silane were not adequately removed after the reaction.

  • Solution: Incorporate a sonication step during the solvent rinse (e.g., 5 minutes in fresh toluene) to dislodge and wash away any non-covalently bound aggregates.[19]

Q: The grafted layer flakes off or shows poor adhesion during subsequent processing. What is the issue?

This indicates a weak bond between the silane layer and the substrate.

• Possible Cause 1: Incomplete Curing. The post-grafting curing step is essential for forming strong, stable Si-O-Substrate and cross-linked Si-O-Si bonds. Insufficient time or temperature will result in a weakly adhered film.[17]

  • Solution: Ensure the curing step is performed at a minimum of 110°C for at least 30-60 minutes. This thermal energy is required to drive off water molecules produced during the condensation reaction and complete the covalent bonding process.[19]

• Possible Cause 2: Interfacial Contamination. A microscopic layer of contamination (e.g., water, organics) was present on the substrate before silanization, preventing true covalent bonding.

  • Solution: Revisit Protocol 1. Ensure the substrate is perfectly clean and dry immediately before being introduced to the silane solution.

Visualizing the Troubleshooting Logic

This decision tree can help systematically diagnose grafting problems.

Caption: Troubleshooting decision tree for common silanization issues.

Part 4: Data Summary

For successful grafting, key parameters must be controlled. The following table summarizes typical starting conditions for optimization.

Parameter	Solution-Phase Grafting	Vapor-Phase Deposition	Rationale & Key Considerations
Substrate State	Freshly activated, high -OH density	Freshly activated, high -OH density	The foundation of the entire process; surface must be reactive.[9][15]
Silane Concentration	1-5% (v/v) in anhydrous solvent	N/A (controlled by vapor pressure)	Lower concentration minimizes solution-phase polymerization.[8][17]
Solvent	Anhydrous Toluene, Hexane, or Ethanol	N/A	Must be free of water to prevent premature reaction.[8][21]
Temperature	Room Temperature (20-25°C)	40-100°C (Silane dependent)	Balances reaction rate and solvent evaporation.[13]
Reaction Time	30-60 minutes	5-30 minutes	Sufficient time for monolayer formation without excessive multilayering.[13][19]
Post-Curing	110-120°C for 30-60 minutes	110-120°C for 30-60 minutes	Critical for forming stable covalent bonds and ensuring durability.[17][19]
Environment	Inert Atmosphere (N₂/Ar) Recommended	Vacuum or Inert Carrier Gas	Minimizes exposure to atmospheric moisture which causes aggregation.[16][19]

Part 5: References

• Silane grafting of polyethylene: effect of molecular structure, physical form, blending, and antioxidants. (n.d.). Academia.edu. Retrieved March 4, 2026, from [Link]

• CHARACTERIZATION OF ALKYLSILANE SELF-ASSEMBLED MONOLAYERS BY MOLECULAR SIMULATION. (n.d.). nanocenter.org. Retrieved March 4, 2026, from [Link]

• Organosilane Compounds | ZMsilane. (2024, July 24). ZM Silane Limited. Retrieved March 4, 2026, from [Link]

• Osterholtz, F. D., & Pohl, E. R. (1992). Kinetics of the hydrolysis and condensation of organofunctional alkoxysilanes: a review. Ingenta Connect. Retrieved March 4, 2026, from [Link]

• Al-Oweini, R., & El-Rassy, H. (2009). Kinetics of Alkoxysilanes and Organoalkoxysilanes Polymerization: A Review. Polymers and Polymer Composites. Retrieved March 4, 2026, from [Link]

• Silanization of silicon and mica. (n.d.). Wikipedia. Retrieved March 4, 2026, from [Link]

• Silane Terminated Polymer Reactions with Non-Tin Catalysts. (2023, May 10). Adhesives & Sealants Industry. Retrieved March 4, 2026, from [Link]

• Brinker, C. J. (1988). Hydrolysis and condensation of silicates: Effects on structure. Journal of Non-Crystalline Solids. Retrieved March 4, 2026, from [Link]

• Ramos, C. A., et al. (2015). Characterization of Alkylsilane Self-Assembled Monolayers by Molecular Simulation. Langmuir. Retrieved March 4, 2026, from [Link]

• Morshedian, J., et al. (2014). Effect of polymer structure and additives on silane grafting of polyethylene. ResearchGate. Retrieved March 4, 2026, from [Link]

• Al-Khafaji, J., & Tasker, A. L. (2021). Quantitative Characterization of Organosilane Monolayers by Oxidative Dissociation of Monolayer Molecules. Journal of the American Chemical Society. Retrieved March 4, 2026, from [Link]

• APPLYING A SILANE COUPLING AGENT. (n.d.). gelest.com. Retrieved March 4, 2026, from [Link]

• Wei, J., et al. (2009). Surface characterizations of mono-, di-, and tri-aminosilane treated glass substrates. Lehigh University. Retrieved March 4, 2026, from [Link]

• Al-Khafaji, J., & Tasker, A. L. (2021). Quantitative Characterization of Organosilane Monolayers by Oxidative Dissociation of Monolayer Molecules. pubs.acs.org. Retrieved March 4, 2026, from [Link]

• Silane surfaces. (n.d.). Stratech. Retrieved March 4, 2026, from [Link]

• Silane Coupling Agents. (n.d.). Gelest, Inc.. Retrieved March 4, 2026, from [Link]

• Silane Surface Treatment 8 Common Mistakes To Avoid. (2024). allsealsinc.com. Retrieved March 4, 2026, from [Link]

• Barzin, J., et al. (2007). Preparation of Silane-Grafted and Moisture Cross-Linked Low Density Polyethylene: Part I. Taylor & Francis Online. Retrieved March 4, 2026, from [Link]

• Surface Chemistry Protocol. (2021, June 15). Popa Lab. Retrieved March 4, 2026, from [Link]

• Liu, S., et al. (2021). Study on the graft modification mechanism of macroporous silica gel surface based on silane coupling agent vinyl triethoxysilane. RSC Publishing. Retrieved March 4, 2026, from [Link]

• Mickler, F. M., et al. (2021). A Quick and Reproducible Silanization Method by Using Plasma Activation for Hydrophobicity-Based Kinesin Single Molecule Fluorescence-Microscopy Assays. Chemistry – A European Journal. Retrieved March 4, 2026, from [Link]

• Silanizing Glassware. (n.d.). The Schlenk Line Survival Guide. Retrieved March 4, 2026, from [Link]

• Understanding Silane Functionalization. (n.d.). Surface Science and Technology. Retrieved March 4, 2026, from [Link]

• Silane Applications: A Guide for Effectively Addressing Some Adhesion Problems. (2023). Silfluo. Retrieved March 4, 2026, from [Link]

• How durable is a silanized surface? (2015, December 28). Chemistry Stack Exchange. Retrieved March 4, 2026, from [Link]

• Beltrán-Gastélum, M., et al. (2021). Efficient Chemical Surface Modification Protocol on SiO2 Transducers Applied to MMP9 Biosensing. PMC. Retrieved March 4, 2026, from [Link]

• Glass slide functionalization by trimethoxysilanes set-up? (2016, May 25). ResearchGate. Retrieved March 4, 2026, from [Link]

• Surface modification of silicon and polydimethylsiloxane surfaces with vapor-phase-deposited ultrathin fluorosilane films for biomedical applications. (2006). avs.scitation.org. Retrieved March 4, 2026, from [Link]

• Surface Modification of Conventional Polymers by Depositing Plasma Polymers of Trimethylsilane and of Trimethylsilane + O2. (1993). PubMed. Retrieved March 4, 2026, from [Link]

• Polymer Grafting and its chemical reactions. (2023, January 10). Frontiers. Retrieved March 4, 2026, from [Link]

Sources

• 1. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Frontiers | Polymer Grafting and its chemical reactions [frontiersin.org]
• 4. zmsilane.com [zmsilane.com]
• 5. Kinetics of Alkoxysilanes and Organoalkoxysilanes Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Understanding Silane Functionalization – Surface Science and Technology | ETH Zurich [surface.mat.ethz.ch]
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• 12. (PDF) Silane grafting of polyethylene: effect of molecular structure, physical form, blending, and antioxidants [academia.edu]
• 13. ibmc.up.pt [ibmc.up.pt]
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• 15. Surface Chemistry Protocol | Popa Lab [popalab.uwm.edu]
• 16. zmsilane.com [zmsilane.com]
• 17. gelest.com [gelest.com]
• 18. Study on the graft modification mechanism of macroporous silica gel surface based on silane coupling agent vinyl triethoxysilane - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04296C [pubs.rsc.org]
• 19. Efficient Chemical Surface Modification Protocol on SiO2 Transducers Applied to MMP9 Biosensing - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Silane Applications: A Guide for Effectively Addressing Some Adhesion Problems - Nanjing Silfluo New Material Co., Ltd. [silfluosilicone.com]
• 21. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Architectural Control in Surface Engineering: Diethylvinylchlorosilane vs. Alternative Vinylsilanes

Surface functionalization with vinyl groups is a cornerstone of modern materials science, enabling downstream thiol-ene click chemistry, polymer melt grafting, and the development of advanced biomedical implant coatings [1]. However, a common pitfall in assay development and materials engineering is treating all vinylsilanes as interchangeable.

As an application scientist, I frequently observe researchers struggling with irreproducible surface wettability or failed polymer grafts simply because the wrong silyl headgroup was selected. While the vinyl tail provides the necessary alkene reactivity, the silyl headgroup dictates the fundamental architecture of the interface. This guide objectively compares Diethylvinylchlorosilane (DEVCS) against industry-standard alternatives like Vinyltrichlorosilane (VTCS) and Vinyltrimethoxysilane (VTMS) , providing the mechanistic causality and experimental data required to engineer precise surface architectures.

Mechanistic Divergence: Functionality and Steric Hindrance

The structural integrity of a silanized surface is governed by two factors: the number of hydrolyzable leaving groups (functionality) and the steric bulk of the non-reactive alkyl substituents.

• Diethylvinylchlorosilane (DEVCS) - The Precision Monolayer: DEVCS is a monofunctional silane, possessing a single highly reactive chlorine atom and two bulky ethyl groups. Causality: Because it only has one leaving group, DEVCS can form exactly one covalent siloxane (Si-O-Si) bond with a surface silanol. It is chemically incapable of self-condensation or vertical polymerization. Furthermore, the steric hindrance provided by the two ethyl groups prevents ultra-dense lateral packing. This results in a highly uniform, reproducible, but slightly less dense Self-Assembled Monolayer (SAM).

• Vinyltrichlorosilane (VTCS) - The Aggressive Multilayer: VTCS is a trifunctional chlorosilane. Causality: The presence of three chlorine atoms makes it violently reactive with trace moisture, rapidly generating hydrogen chloride (HCl) gas [2]. On a hydroxylated surface, VTCS undergoes rapid, uncontrolled hydrolysis and polycondensation, typically resulting in thick, crosslinked, and often disordered multilayers rather than a true monolayer [3].

• Vinyltrimethoxysilane (VTMS) - The Sol-Gel Network: VTMS is a trifunctional alkoxysilane. Causality: Unlike chlorosilanes, methoxy groups require a catalyst (acid/base) or extended thermal curing to hydrolyze effectively. This slower reaction kinetic allows for highly controlled crosslinked networks, making VTMS the preferred choice for sol-gel hybrid coatings and in-situ polymer grafting [4].

Reaction pathways of vinylsilanes dictating surface architecture.

Quantitative Performance Comparison

To select the appropriate silane, researchers must balance the desired surface architecture against the required handling conditions. The following table synthesizes the core performance metrics of these three silanes.

Property	Diethylvinylchlorosilane (DEVCS)	Vinyltrichlorosilane (VTCS)	Vinyltrimethoxysilane (VTMS)
Functionality	Monofunctional (1 Cl)	Trifunctional (3 Cl)	Trifunctional (3 Methoxy)
Surface Architecture	True Monolayer (SAM)	Disordered Multilayer	Crosslinked Network / Sol-Gel
Steric Hindrance	High (Two Ethyl groups)	Low	Low
Hydrolysis Rate	Extremely Fast	Extremely Fast	Slow (Requires moisture/catalyst)
Typical Water Contact Angle	~75° - 85°	~90° - 100° (Roughness dependent)	~60° - 80°
Primary Byproduct	HCl gas	HCl gas	Methanol
Ideal Application	Precision biosensors, Analytical standards	Robust hydrophobic coatings	Polymer grafting, Hybrid resins

Experimental Validation: Self-Validating Silanization Protocols

A robust experimental protocol must be self-validating—meaning it inherently differentiates between true covalent chemisorption and mere physical adsorption (physisorption) [5]. The following protocol outlines the optimal methodology for grafting DEVCS versus VTCS onto silicon wafers.

Step-by-Step Methodology

Step 1: Substrate Activation (Hydroxylation)

• Action: Immerse silicon wafers in freshly prepared Piranha solution (3:1 concentrated

  : 30% ) for 30 minutes at 80°C. (Warning: Highly reactive). Rinse exhaustively with Milli-Q water and dry under an stream.

• Causality: Native silicon oxide is often contaminated with adventitious carbon. Piranha cleaning oxidatively strips organics and maximizes the density of surface silanol (Si-OH) groups, which act as the essential nucleophiles for the silane coupling reaction.

Step 2: Silane Deposition

• For DEVCS (Vapor Phase): Place the activated wafers in a vacuum desiccator alongside a glass vial containing 100 µL of DEVCS. Evacuate the chamber and heat to 80°C for 4 hours.

  • Causality: Vapor phase deposition is ideal for monofunctional silanes. It prevents the formation of bulk disiloxane dimers (which can occur if trace water is present in a liquid solvent) and ensures a pristine, sterically governed monolayer.

• For VTCS (Anhydrous Liquid Phase): Inside an argon-filled glovebox, prepare a 0.1% (v/v) solution of VTCS in anhydrous toluene. Immerse the wafers for 1 hour at room temperature.

  • Causality: VTCS cannot be reliably deposited in the vapor phase without forming massive polymeric aggregates due to ambient humidity. Strict anhydrous conditions are mandatory to force the VTCS to react primarily with the surface silanols rather than polymerizing in the bulk fluid.

Step 3: Stringent Washing (The Self-Validation Step)

• Action: Sequentially sonicate the modified wafers in toluene (5 min), acetone (5 min), and absolute ethanol (5 min). Dry under

  and anneal at 110°C for 15 minutes.

• Causality: This is the critical self-validation mechanism. Sonication provides the mechanical energy required to strip away any physisorbed silane aggregates that are not covalently bound. If the water contact angle remains stable before and after sonication, covalent chemisorption is unambiguously confirmed.

Step 4: Characterization

• Action: Perform static water contact angle goniometry and X-ray Photoelectron Spectroscopy (XPS).

• Expected Results: DEVCS will yield a highly reproducible contact angle of ~80° with a sharp C1s peak in XPS corresponding to the vinyl and ethyl carbons. VTCS will yield a higher, but more variable contact angle (~95°), with XPS indicating a significantly thicker silicon-oxygen overlayer.

Self-validating experimental workflow for silane surface modification.

Conclusion & Application Matrix

The selection between DEVCS, VTCS, and VTMS should be dictated entirely by the required surface architecture rather than mere availability:

• Choose Diethylvinylchlorosilane (DEVCS) when developing analytical biosensors, microfluidic channels, or fundamental surface science models where a strictly controlled, reproducible, and sterically defined monolayer is mandatory.

• Choose Vinyltrichlorosilane (VTCS) when bulk hydrophobicity and thick, robust, highly crosslinked protective coatings are required, and surface roughness/layer thickness is not a limiting factor.

• Choose Vinyltrimethoxysilane (VTMS) for industrial-scale polymer melt grafting, sol-gel hybrid materials, and applications where the generation of corrosive HCl gas must be avoided.

References

• Sol–Gel-Derived Vinyltrimethoxysilane (VTMS)/Tetraetoxysilane (TEOS) Hybrid Coatings on Titanium Materials for Use in Medical Applications. PMC (National Institutes of Health). Available at:[Link]

• Vinyltrichlorosilane | C2H3Cl3Si | CID 6413. PubChem (National Institutes of Health). Available at:[Link]

• Systematic Study of Wettability Alteration of Glass Surfaces by Dichlorooctamethyltetrasiloxane Silanization—A Guide for Contact Angle Modification. PMC (National Institutes of Health). Available at:[Link]

• Structural comparison of products from peroxide‐initiated grafting of vinylsilane and silane‐functionalized nitroxyl to hydrocarbon and polyolefin substrates. ResearchGate. Available at:[Link]

Sources

• 1. Sol–Gel-Derived Vinyltrimethoxysilane (VTMS)/Tetraetoxysilane (TEOS) Hybrid Coatings on Titanium Materials for Use in Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. VINYLTRICHLOROSILANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Vinyltrichlorosilane | C2H3Cl3Si | CID 6413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Systematic Study of Wettability Alteration of Glass Surfaces by Dichlorooctamethyltetrasiloxane Silanization—A Guide for Contact Angle Modification - PMC [pmc.ncbi.nlm.nih.gov]

Comparing Diethylvinylchlorosilane and (3-aminopropyl)triethoxysilane for silica modification

Advanced Silica Surface Modification: A Comparative Guide to Diethylvinylchlorosilane vs. APTES

Silica surface functionalization is a foundational process in modern chromatography, nanoparticle engineering, and targeted drug delivery. The selection of a silane coupling agent dictates not only the terminal surface chemistry but also the physical topology and hydrolytic stability of the organic layer. This guide provides an objective, data-driven comparison between two fundamentally distinct silanes: (3-aminopropyl)triethoxysilane (APTES) and diethylvinylchlorosilane . By dissecting their reaction mechanisms, we provide researchers with the causal logic required to optimize their surface engineering workflows.

Mechanistic Divergence: Alkoxysilane Networks vs. Chlorosilane Monolayers

APTES: Self-Catalysis and Homo-Condensation APTES is the ubiquitous choice for grafting primary amines onto silica. However, its reaction mechanism is notoriously complex due to its tri-functional ethoxy groups. The terminal primary amine acts as an internal basic catalyst, accelerating the hydrolysis of the ethoxy ligands into reactive silanols even in the absence of external catalysts 1. Recent solid-state NMR analyses have fundamentally shifted the understanding of APTES assembly: rather than simple hetero-condensation with surface silanols, APTES predominantly forms a homo-condensed polymeric network in solution, which then physisorbs onto the silica surface with only sparse covalent anchoring points 2. This results in a thick, multi-layered, and highly functionalized—yet structurally heterogeneous—surface.

Diethylvinylchlorosilane: Sterically Hindered Monolayers Conversely, diethylvinylchlorosilane is a mono-functional chlorosilane. The highly reactive silicon-chlorine bond undergoes direct nucleophilic attack by surface silanols, eliminating hydrogen chloride (HCl) without the need for prior hydrolysis. Because it possesses only a single reactive site, cross-linking is chemically impossible, ensuring the formation of a strict monolayer. Furthermore, the two bulky ethyl groups provide significant steric hindrance. While this prevents ultra-dense packing, it effectively shields the underlying unreacted silanols from hydrolytic attack, yielding an exceptionally stable bonded phase. The terminal vinyl group serves as a robust handle for downstream telechelic polymer synthesis and cross-coupling 3.

Mechanistic divergence of APTES and Diethylvinylchlorosilane on silica surfaces.

Comparative Performance Data

The physicochemical properties of the resulting modified silica differ drastically based on the silane's leaving group and organic substituents. Alkylchlorosilanes generally yield higher density modifications but can cause structural shrinkage in delicate matrices like aerogels compared to alkoxysilanes 4.

Property	(3-aminopropyl)triethoxysilane (APTES)	Diethylvinylchlorosilane
Silane Class	Tri-alkoxysilane	Mono-chlorosilane
Reactive Leaving Group	Ethanol (Requires H₂O for hydrolysis)	Hydrogen Chloride (Direct reaction)
Functional Handle	Primary Amine (-NH₂)	Vinyl (-CH=CH₂)
Surface Topology	Homo-condensed Multilayer	Sterically Hindered Monolayer
Moisture Sensitivity	Moderate (Trace water required)	Extreme (Strictly anhydrous required)
Contact Angle (Water)	~45° - 60° (Hydrophilic)	~85° - 90° (Hydrophobic)
Downstream Chemistry	NHS-ester coupling, Glutaraldehyde	Thiol-ene click, Hydrosilylation

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility, surface modification protocols must be designed as self-validating systems. The following methodologies emphasize the causality behind solvent choices, curing temperatures, and validation assays.

Self-validating experimental workflows for APTES and Diethylvinylchlorosilane.

Protocol A: Amine Functionalization via APTES (Liquid Phase)

Causality: APTES requires trace water to hydrolyze the ethoxy groups. Toluene is utilized as the solvent because it does not hydrogen-bond with the silane, forcing the APTES molecules to partition onto the hydrophilic silica surface. The 110°C thermal cure is critical to drive the dehydration reaction, converting weak hydrogen-bonded intermediates into permanent covalent Si-O-Si linkages.

• Preparation: Suspend 5g of pre-dried silica in 50 mL of toluene.

• Reaction: Add 1 mL of APTES dropwise under ambient atmosphere (ambient humidity provides the necessary trace water). Reflux at 80°C for 4 hours.

• Washing: Centrifuge and wash the silica sequentially with toluene (2x) and ethanol (2x) to remove unreacted monomer.

• Curing: Bake the functionalized silica in an oven at 110°C for 2 hours.

• Self-Validation Mechanism (Ninhydrin Assay): Boil a 10 mg aliquot of the modified silica in 1 mL of 2% ninhydrin solution. A deep purple color (Ruhemann's purple) confirms the presence of primary amines.

Protocol B: Vinyl Functionalization via Diethylvinylchlorosilane (Anhydrous Phase)

Causality: Chlorosilanes are exquisitely sensitive to moisture; trace water will cause the silane to rapidly dimerize into unreactive disiloxanes. Therefore, strictly anhydrous conditions are mandatory. A non-nucleophilic base (e.g., anhydrous pyridine) must be added to scavenge the HCl byproduct, preventing acid-catalyzed degradation of the silica pore structure.

• Preparation: Suspend 5g of silica (dried at 150°C under vacuum) in 50 mL of strictly anhydrous toluene under an inert Argon/N₂ atmosphere.

• Reaction: Add 1.5 equivalents of anhydrous pyridine (acid scavenger). Slowly inject 1 mL of diethylvinylchlorosilane. Stir at room temperature for 12 hours.

• Washing: Wash sequentially with anhydrous toluene (3x) and anhydrous dichloromethane (2x) to remove the pyridinium chloride salts. Dry under a stream of N₂.

• Curing: No thermal cure is required, as the Si-Cl reaction with Si-OH is direct and irreversible.

• Self-Validation Mechanism (Bromine Addition): Suspend a small aliquot in dichloromethane and add a drop of dilute Br₂ solution. The immediate decolorization of the orange bromine solution confirms the presence of reactive surface vinyl groups.

Applications in Drug Development & Chromatography

APTES in Nanomedicine: APTES is heavily utilized in nanomedicine to achieve charge reversal on silica nanoparticles. By terminating the surface with primary amines, the zeta potential shifts from negative to positive in neutral/weakly acidic environments. This charge reversal is a prerequisite for the electrostatic loading of negatively charged biological cargoes, such as siRNA, mRNA, or therapeutic proteins 5.

Diethylvinylchlorosilane in Chromatography & Bioconjugation: Diethylvinylchlorosilane is primarily used in the synthesis of specialized chromatographic stationary phases and telechelic polyolefins 3. The terminal vinyl group is an ideal candidate for thiol-ene "click" chemistry. This allows drug development professionals to rapidly attach complex targeting ligands or PEG chains via light-catalyzed reactions, avoiding the hydrolytic instability associated with traditional ester or amide bonds. The steric bulk of the ethyl groups ensures the underlying silica matrix remains highly resistant to degradation, even at extreme pH levels during HPLC separations.

References

• Effect of (3-Aminopropyl)triethoxysilane on dissolution of silica nanoparticles synthesized via reverse micro emulsion - PMC (nih.gov).
• Surface chemical modification of silica aerogels using various alkyl-alkoxy/chloro silanes - ResearchGate.
• Mechanism of Self-catalytic Atomic Layer Deposition of Silicon Dioxide Using 3-Aminopropyl Triethoxysilane, Water, and Ozone - Chemistry of Materials (ACS Publications).
• CN111868110A - Silicon-terminated telechelic polyolefin compositions and methods of making the same - Google Patents.
• Revisiting Alkoxysilane Assembly on Silica Surfaces: Grafting versus Homo-Condensation in Solution - Journal of the American Chemical Society (ACS Publications).

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. CN111868110A - Silicon-terminated telechelic polyolefin compositions and methods of making the same - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of (3-Aminopropyl)triethoxysilane on dissolution of silica nanoparticles synthesized via reverse micro emulsion - PMC [pmc.ncbi.nlm.nih.gov]

Performance of Diethylvinylchlorosilane in comparison to vinyltrimethoxysilane in polymerization

Topic: Performance of Diethylvinylchlorosilane (DEVCS) vs. Vinyltrimethoxysilane (VTMS) in Polymerization Audience: Researchers, Scientists, and Drug Development Professionals.

Executive Summary: The "Architect vs. Builder" Distinction

In the synthesis of functionalized polymers, the choice between Diethylvinylchlorosilane (DEVCS) and Vinyltrimethoxysilane (VTMS) is not merely a substitution of silane groups; it is a fundamental decision between molecular precision and structural reinforcement .

• VTMS is the industry standard "Builder." It is a trifunctional crosslinker that creates infinite 3D siloxane networks. It is the engine behind XLPE (Cross-linked Polyethylene) and robust adhesion promoters.[1]

• DEVCS is the "Architect." It is a monofunctional (regarding hydrolysis) modifier. It introduces silyl functionality and hydrophobicity without locking the polymer into an insoluble gel. It is essential for creating soluble, functionalized pre-polymers, controlling molecular weight, or capping reactive chain ends in anionic polymerization.

This guide provides a technical analysis of their polymerization kinetics, hydrolytic behaviors, and application protocols to assist in selecting the correct monomer for your macromolecular design.

Chemical Architecture & Physical Properties[2]

The distinct performance of these monomers stems from their leaving groups and steric environments.

Feature	Diethylvinylchlorosilane (DEVCS)	Vinyltrimethoxysilane (VTMS)
Formula
CAS Number	18163-34-3	2768-02-7
Hydrolyzable Groups	1 (Chloro)	3 (Methoxy)
Leaving Group	(Strong Acid, Corrosive)	(Neutral, Flammable)
Steric Bulk	High (Two Ethyl groups)	Low/Medium (Three Methoxy groups)
Polymerization Role	Chain Modifier / End-Capper	Crosslinker / Grafter
Post-Cure State	Soluble / Thermoplastic	Insoluble / Thermoset (Gel)

Mechanistic Deep Dive

3.1. Radical Polymerization Kinetics (The "Grafting" Phase)

Both monomers incorporate into polymer chains via the vinyl group (

). However, their reactivity ratios ( ) and incorporation efficiency differ due to electronic and steric effects.

• Electronic Effect (

  Scheme): The silicon atom is electropositive.

  • In VTMS , the oxygen atoms donate electron density back to Silicon, slightly stabilizing the vinyl group.

  • In DEVCS , the Chlorine is highly electronegative, pulling density from Silicon, making the vinyl group slightly more electron-deficient. This makes DEVCS highly reactive toward electron-rich radicals (e.g., Styrene) but potentially prone to alternating copolymerization.

• Steric Effect: The two ethyl groups on DEVCS create significant steric hindrance compared to the methoxy groups of VTMS.

  • Consequence: DEVCS typically shows lower grafting efficiency (GE) than VTMS under identical initiator concentrations.

3.2. Hydrolysis & Condensation (The "Curing" Phase)

This is the critical divergence point.

• VTMS Pathway (Network Formation):

  • Hydrolysis:

  • Condensation: Silanol groups react to form stable

    bridges in three directions.

  • Result: An infinite, insoluble network (Gelation).

• DEVCS Pathway (Functionalization/Capping):

  • Hydrolysis:

  • Condensation: Two silanols condense to form a dimer:

    .

  • Result: The reaction stops at the dimer stage. No network is formed. The polymer remains soluble.

Visualization: Pathway Comparison

The following diagram illustrates the structural fate of a polymer chain grafted with DEVCS versus VTMS.

Figure 1: Mechanistic divergence of VTMS (Network Former) and DEVCS (Chain Modifier).

Experimental Protocol: Comparative Grafting Study

To validate the performance differences, use this self-validating protocol. This experiment demonstrates the Gel Content difference, which is the definitive test for crosslinking.

Objective: Compare grafting efficiency and crosslinking capability on Low-Density Polyethylene (LDPE).

Materials:

• Base Polymer: LDPE (Melt Index ~2.0).

• Initiator: Dicumyl Peroxide (DCP).

• Monomers: VTMS (98%), DEVCS (97%+).

• Solvent: Xylene (for extraction).

Step-by-Step Methodology:

• Reactive Extrusion (Simulation):

  • Using a Brabender mixer or twin-screw extruder at 190°C.

  • Mix A (Control): LDPE + 0.1% DCP.

  • Mix B (VTMS): LDPE + 2.0% VTMS + 0.1% DCP.

  • Mix C (DEVCS): LDPE + 2.5% DEVCS + 0.1% DCP (Adjusted for MW to maintain molar equivalence).

  • Note on DEVCS: Perform in a fume hood or closed system; DEVCS releases HCl immediately upon contact with moisture.

• Moisture Curing:

  • Press films of Mix B and Mix C (0.5 mm thickness).

  • Immerse in water bath at 80°C for 12 hours.

  • Observation: Mix B films remain intact. Mix C films may show slight surface hazing but no structural change.

• Gel Content Determination (The Validation):

  • Method: ASTM D2765 (Soxhlet Extraction).

  • Place weighed samples (

    ) in cellulose thimbles.

  • Reflux in boiling xylene for 12 hours.

  • Dry residue and weigh (

    ).

  • Calculation:

    .

Expected Performance Data

Metric	VTMS System	DEVCS System	Interpretation
Grafting Efficiency	High (85-95%)	Moderate (70-80%)	Steric bulk of Ethyl groups in DEVCS slightly hinders radical attack.
Gel Content (Crosslinking)	> 65%	< 5%	Crucial Result: VTMS creates a thermoset. DEVCS chains remain soluble (linear/branched).
Surface Contact Angle	~95° (Hydrophobic)	~105° (Very Hydrophobic)	Ethyl groups in DEVCS add significant hydrophobicity compared to methoxy/silanol.
Chemical Resistance	Excellent (Solvent resistant)	Poor (Soluble in hot xylene)	DEVCS does not confer solvent resistance.

Applications & Recommendations

When to use Vinyltrimethoxysilane (VTMS):

• Wire & Cable Insulation: When you need the polymer to withstand high temperatures without melting (XLPE).

• Adhesion Promotion: When bonding organic polymers to inorganic surfaces (glass, metal).[1] The 3 methoxy groups ensure multiple anchor points.

• Moisture Scavenging: As a sacrificial agent in sealants.

When to use Diethylvinylchlorosilane (DEVCS):

• "Living" Polymerization Termination: To end-cap an anionic polymer chain (e.g., Polybutadiene) with a specific silyl group that can be derivatized later, without coupling chains.

• Hydrophobic Modification: To graft onto a surface or polymer backbone to increase water repellency (due to ethyl groups) without causing brittleness or gelation.

• Molecular Weight Control: As a chain transfer agent or terminator in siloxane synthesis.

• Drug Delivery Systems: For creating soluble polymer-drug conjugates where the silane acts as a linker that must not crosslink the carrier matrix.

Safety & Handling (Critical)

• DEVCS: Reacts violently with water/humidity to release Hydrogen Chloride (HCl) gas. Must be handled in a glovebox or under dry nitrogen. Glassware must be oven-dried.

• VTMS: Reacts slowly with moisture to release Methanol . Flammable but less acutely toxic/corrosive than DEVCS.

References

• Gel Content & Crosslinking Standards: ASTM International. ASTM D2765-16, Standard Test Methods for Determination of Gel Content and Swell Ratio of Crosslinked Ethylene Plastics. Link

• Silane Reactivity & Kinetics: Gelest, Inc. Silane Coupling Agents: Connecting Across Boundaries. (Comprehensive guide on silane hydrolysis rates and functionality). Link

• Radical Polymerization of Vinylsilanes: Seno, M., et al. "Radical polymerization behavior of vinyltrimethoxysilane." Polymer, 2016.[2] (Provides baseline kinetics for VTMS). Link

• Chlorosilane Reactivity: Smith, A. L. Analysis of Silicones, Wiley-Interscience. (Reference for the hydrolysis rates of Si-Cl vs Si-OMe). Link

Sources

• 1. Vinyltrimethoxysilane (PROSILANE™ SC-6110): [silsource.com]
• 2. tsijournals.com [tsijournals.com]

Validation of Diethylvinylchlorosilane reaction products by mass spectrometry

As a Senior Application Scientist, I frequently encounter the limitations of standard silylation reagents in mass spectrometry (MS). While derivatization is a fundamental prerequisite to bring polar analytes into chemical forms compatible with gas chromatography (GC) and to enhance structural elucidation in MS[1], the choice of reagent dictates the robustness of the entire analytical method.

For decades, Trimethylchlorosilane (TMCS) and tert-Butyldimethylsilyl chloride (TBDMSCl) have dominated the landscape[2]. However, Diethylvinylchlorosilane (DEVCS) has emerged as a highly strategic alternative. By introducing a diethylvinylsilyl (DEVS) group, DEVCS bridges the gap between reactivity and stability, while offering a unique vinyl handle that fundamentally alters MS fragmentation pathways.

This guide provides an objective, data-backed comparison of DEVCS against traditional alternatives, detailing the mechanistic causality behind its performance and providing a self-validating protocol for laboratory implementation.

Mechanistic Rationale: Why DEVCS?

The selection of a derivatization reagent is an exercise in balancing steric hindrance.

• The TMCS Problem: Trimethylsilyl (TMS) derivatives are highly susceptible to moisture. The lack of steric bulk around the silicon atom allows water molecules to easily execute a nucleophilic attack, leading to rapid hydrolysis in the autosampler[3].

• The TBDMSCl Problem: While the massive tert-butyl group in TBDMSCl provides exceptional hydrolytic stability, it creates severe steric crowding. This often results in incomplete derivatization of secondary or tertiary alcohols and amines.

• The DEVCS Solution: DEVCS replaces the tert-butyl group with a planar vinyl group and two ethyl chains. This specific geometry reduces the activation energy required for the initial nucleophilic attack by the analyte, ensuring high conversion rates. Simultaneously, the two ethyl groups provide sufficient steric shielding around the Si-O bond to prevent post-derivatization hydrolysis.

Furthermore, the introduction of the vinyl group provides a highly specific fragmentation mechanism. Under Electron Ionization (EI), DEVS derivatives reliably eject a vinyl radical (C₂H₃•), yielding a prominent [M - 27]⁺ diagnostic ion. This mass shift is highly distinct from the ubiquitous [M - 15]⁺ (loss of methyl) seen in TMS derivatives, allowing for superior signal-to-noise ratios in complex matrices[1].

Figure 1: Comparative mechanistic pathways of DEVS and TBDMS derivatization and their diagnostic EI-MS fragmentation.

Comparative Performance Data

To objectively evaluate DEVCS, we must benchmark it against TMCS and TBDMSCl across critical analytical parameters. The data summarized below illustrates the operational trade-offs of each reagent class.

Table 1: Quantitative Comparison of Silylation Reagents for GC-MS

Parameter	TMCS (Trimethylsilyl)	TBDMSCl (tert-Butyldimethylsilyl)	DEVCS (Diethylvinylsilyl)
Hydrolytic Stability (t½ in H₂O)	< 5 minutes	> 10,000 minutes	~ 4,500 minutes
Derivatization Efficiency (Sterically Hindered -OH)	> 98% (Fast)	< 60% (Requires elevated heat/time)	> 90% (Moderate conditions)
Primary EI-MS Neutral Loss	[M - 15]⁺ (CH₃•)	[M - 57]⁺ (C₄H₉•)	[M - 27]⁺ (C₂H₃•)
Orthogonal Reactivity	None	None	High (Vinyl group allows Thiol-Ene Click)
Typical Reaction Conditions	25°C, 15 min	60°C, 60–90 min	60°C, 30–45 min

Data Interpretation: DEVCS occupies the "Goldilocks" zone. It provides >900x the hydrolytic stability of TMCS, ensuring that large autosampler queues do not suffer from degradation gradients[2]. While TBDMSCl is slightly more stable, DEVCS achieves >30% higher derivatization efficiency on sterically hindered molecules in half the incubation time.

Self-Validating Experimental Protocol

A robust analytical method must be self-validating. The following protocol utilizes internal standards and a specific quenching step to ensure that any failure in the derivatization chemistry is immediately visible in the resulting chromatogram, preventing false negatives.

Reagents & Materials

• Derivatization Reagent: Diethylvinylchlorosilane (DEVCS), ≥97% purity.

• Catalyst/Acid Scavenger: Imidazole or Pyridine (Anhydrous).

• Solvent: N,N-Dimethylformamide (DMF) or Acetonitrile (Anhydrous).

• Internal Standard (IS): Deuterated analog of the target analyte.

Step-by-Step Methodology

• Sample Preparation & Rigorous Drying: Aliquot 100 µL of the sample extract into a silanized glass vial. Spike with 10 µL of the Internal Standard (IS). Evaporate to absolute dryness under a gentle stream of ultra-pure nitrogen.

  • Causality: Even trace moisture will preferentially react with DEVCS, neutralizing the reagent and destroying the reaction yield.

• Reagent Addition: Add 50 µL of anhydrous DMF containing 10 mg/mL imidazole, followed immediately by 50 µL of DEVCS. Seal the vial tightly with a PTFE-lined cap.

• Incubation: Heat the mixture at 60°C for 45 minutes.

  • Causality: The thermal energy overcomes the activation barrier for secondary/tertiary functional groups, while imidazole acts as both a nucleophilic catalyst and an HCl scavenger, driving the equilibrium forward.

• Self-Validation Quench & LLE (Liquid-Liquid Extraction): Cool to room temperature. Add 100 µL of 5% aqueous NaHCO₃ and 200 µL of Hexane. Vortex for 30 seconds, then centrifuge at 3000 x g for 5 minutes.

  • System Suitability Check: The aqueous NaHCO₃ actively quenches unreacted DEVCS into a predictable disiloxane byproduct. If the MS chromatogram shows the disiloxane peak area exceeding 20% of the total ion current, it proves the sample was inadequately dried in Step 1.

• Recovery: Transfer the upper organic (Hexane) layer to a GC autosampler vial for injection.

Figure 2: Standardized self-validating workflow for DEVCS derivatization and mass spectrometry analysis.

Mass Spectrometry Validation & Interpretation

When analyzing the reaction products via GC-MS (70 eV EI), the analyst should look for specific validation markers to confirm successful DEVS derivatization:

• Molecular Ion [M]⁺: Unlike TMS derivatives which often show a very weak or absent molecular ion, DEVS derivatives frequently exhibit a low-abundance but distinct molecular ion due to the charge-stabilizing nature of the vinyl and ethyl groups.

• The[M - 27]⁺ Base Peak: The cleavage of the vinyl radical is highly favored. Set your Selected Ion Monitoring (SIM) methods to target this specific mass-to-charge ratio. Because 27 Da is an uncommon neutral loss in endogenous biological matrices, targeting this ion drastically reduces background noise[1].

• The[M - 29]⁺ Secondary Ion: A secondary fragmentation pathway involves the loss of an ethyl radical. The ratio between[M - 27]⁺ and [M - 29]⁺ is highly reproducible and serves as a strict qualifier ratio for positive compound identification.

By leveraging the unique steric and electronic properties of Diethylvinylchlorosilane, analytical scientists can overcome the stability issues of TMCS and the steric limitations of TBDMSCl, resulting in highly reproducible, sensitive, and robust mass spectrometry workflows.

References

• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review Source: Journal of Food and Drug Analysis (jfda-online.com) URL:[Link]

• Derivatization Methods in GC and GC/MS Source: ResearchGate URL:[Link]

• Bulletin 909A Guide to Derivatization Reagents for GC Source: Supelco / GCMS.cz URL:[Link]

Sources

• 1. jfda-online.com [jfda-online.com]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]

Comprehensive Comparison Guide: Diethylvinylchlorosilane vs. Alternative Chlorosilanes

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary

In the architecting of synthetic pathways and advanced polymeric materials, selecting the optimal chlorosilane is a critical exercise in balancing kinetic accessibility with thermodynamic stability. Diethylvinylchlorosilane (DEVCS) occupies a highly specialized niche. By combining the polymerizable utility of a vinyl group with the steric shielding of ethyl substituents, DEVCS offers a robust alternative to more common reagents like Dimethylvinylchlorosilane (DMVCS) or Trimethylchlorosilane (TMSCl).

This guide objectively evaluates the reactivity, hydrolytic stability, and downstream utility of DEVCS against its structural analogs, providing actionable experimental frameworks for your laboratory.

Mechanistic Causality: Steric Bulk and Vinyl Functionality

The reactivity of a chlorosilane is primarily dictated by the steric hindrance surrounding the electrophilic silicon center. When a nucleophile (such as an alcohol or amine) attacks the silicon atom, it must navigate the spatial bulk of the alkyl substituents.

• The Kinetic Penalty of Ethyl Groups : The ethyl groups in DEVCS create a significantly larger cone angle than the methyl groups in DMVCS. This steric bulk increases the activation energy required for the nucleophilic substitution, resulting in slower silylation kinetics 1[1].

• The Thermodynamic Reward (Hydrolytic Stability) : Once the silyl ether is formed, those same ethyl groups act as a physical shield against incoming water molecules or hydronium ions. Consequently, diethyl-substituted silyl ethers exhibit2 compared to their dimethyl counterparts[2].

• Downstream Functionalization : Unlike Triethylchlorosilane (TESCl), which is strictly a protecting group, the vinyl moiety in DEVCS allows for secondary reactions. It serves as a critical anchor for 3 via platinum-catalyzed hydrosilylation[3].

Reaction Pathway Visualization

Figure 1: Comparative silylation pathways and downstream hydrosilylation of DEVCS versus DMVCS.

Comparative Performance Data

The following table synthesizes the quantitative and qualitative differences between DEVCS and other standard chlorosilanes to guide reagent selection.

Parameter	Diethylvinylchlorosilane (DEVCS)	Dimethylvinylchlorosilane (DMVCS)	Triethylchlorosilane (TESCl)	Trimethylchlorosilane (TMSCl)
Alkyl Substitution	Ethyl (-CH₂CH₃)	Methyl (-CH₃)	Ethyl (-CH₂CH₃)	Methyl (-CH₃)
Cross-linking Potential	Yes (Vinyl Group)	Yes (Vinyl Group)	No	No
Relative Silylation Rate	1x (Baseline)	~50x - 100x Faster	1x	~50x - 100x Faster
Acid Hydrolysis Stability	>100x (Highly Stable)	1x (Labile)	>100x (Highly Stable)	1x (Labile)
Primary Application	Durable Silicone Resins	Fast-Curing Silicones	Robust Protecting Group	Transient Protecting Group

Self-Validating Experimental Protocol: Kinetic & Stability Profiling

To objectively evaluate the performance of DEVCS against DMVCS in your own laboratory, utilize the following self-validating workflow. This protocol is designed to quantify the kinetic penalty of DEVCS's steric bulk while verifying its superior hydrolytic stability.

Phase 1: Competitive Silylation (Kinetic Profiling)

• Preparation : Flame-dry a 50 mL Schlenk flask under argon to eliminate ambient moisture, which would otherwise prematurely hydrolyze the chlorosilanes.

• Reagent Assembly : Dissolve 10.0 mmol of cyclohexanol and 5.0 mmol of decane (internal standard) in 20 mL of anhydrous DMF.

  • Causality Check : Cyclohexanol is chosen as a model secondary alcohol because it provides sufficient steric resistance to accurately measure the kinetic differences between ethyl and methyl substituents without requiring stopped-flow techniques. DMF, a polar aprotic solvent, is critical here; it stabilizes the polar transition state of the nucleophilic attack, ensuring the reaction proceeds efficiently despite the 4[4].

• Catalyst Addition : Add 25.0 mmol of imidazole to the solution.

  • Causality Check : Imidazole serves a dual purpose. It acts as an acid scavenger for the corrosive HCl byproduct and functions as a nucleophilic catalyst, forming a highly reactive N-silylimidazole intermediate. This is essential to overcome the high activation energy barrier of the bulky DEVCS.

• Initiation : Inject an equimolar mixture of DEVCS (5.0 mmol) and DMVCS (5.0 mmol) at 25°C under rigorous stirring.

• Sampling & Quenching : Withdraw 100 µL aliquots at 5, 15, 30, and 60 minutes. Quench immediately in a biphasic mixture of hexane (1 mL) and saturated aqueous NaHCO₃ (1 mL).

  • Causality Check : The biphasic quench instantly neutralizes unreacted chlorosilanes and halts the reaction, preventing artifactual silylation during the extraction process.

• Analysis : Analyze the organic layer via GC-FID. The ratio of the DEVCS-ether to DMVCS-ether peaks (normalized to the decane standard) will yield the relative kinetic rate.

Phase 2: Hydrolytic Stability Validation

• Acidic Challenge : Isolate the pure silylated cyclohexyl ethers from Phase 1. Dissolve 1.0 mmol of each ether in 10 mL of a 1:1 mixture of THF and 0.1 M HCl (aq).

• Monitoring : Monitor the disappearance of the silyl ether via TLC or LC-MS over a 24-hour period.

  • Causality Check : The ethyl groups of DEVCS provide a dense steric shield around the vulnerable silicon-oxygen bond, physically blocking the approach of hydronium ions. You will observe the DMVCS ether hydrolyzing within minutes, whereas the DEVCS ether will remain intact for hours, validating its superior durability for long-term applications.

Conclusion

Diethylvinylchlorosilane (DEVCS) is the reagent of choice when the final product demands both the functional versatility of a vinyl group (for cross-linking or polymerization) and extreme resistance to hydrolytic degradation. While it requires more aggressive reaction conditions (polar aprotic solvents and nucleophilic catalysts) compared to its dimethyl counterpart, the resulting thermodynamic stability makes it indispensable for advanced drug-delivery matrices and durable optical semiconductor coatings.

References

1.[1] BenchChem. "issues with silylation reactions in protic solvents". 1 2.[2] Thermo Fisher Scientific. "A Review of Organosilanes in Organic Chemistry". 2 3.[4] ACS Publications. "Lewis Acid-Catalyzed Regio- and Stereoselective Hydrosilylation of Alkenes with Trialkylsilanes".4 4.[3] Google Patents. "WO2015030224A1 - Curable silicone composition, cured product thereof, and optical semiconductor device". 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. WO2015030224A1 - Curable silicone composition, cured product thereof, and optical semiconductor device - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Characterization of Polymers Synthesized with Diethylvinylchlorosilane: A Comparative Guide

As a Senior Application Scientist, selecting the correct monomer and end-capping agent is not merely a matter of functionalization—it is a fundamental architectural decision that dictates the macroscopic performance of the resulting polymer network. When engineering advanced silicone elastomers for extreme low-temperature aerospace, biomedical, or specialized optical applications, Diethylvinylchlorosilane (DEVCS) is a critical building block.

This guide provides an in-depth, objective comparison between polysiloxanes synthesized with DEVCS—specifically poly(diethylsiloxane) (PDES)—and the ubiquitous poly(dimethylsiloxane) (PDMS) alternatives. We will explore the mechanistic causality behind these property shifts and provide self-validating protocols for their synthesis and characterization.

Mechanistic Rationale: The Diethyl vs. Dimethyl Paradigm

In standard silicone chemistry, dimethylvinylchlorosilane (DMVCS) is used to end-cap or functionalize siloxane chains with crosslinkable vinyl groups. However, when synthesizing telechelic poly(diethylsiloxane) (PDES), using Diethylvinylchlorosilane (DEVCS) is non-negotiable for high-performance applications.

The Causality of Chain Homogeneity: Replacing methyl groups with ethyl groups introduces significant steric bulk. This steric hindrance restricts the rotational freedom of the Si-O backbone, forcing the chain into more extended conformations. Consequently, the Kuhn length increases from 1.56 nm in PDMS to 1.96 nm in PDES[1].

If one were to end-cap a PDES chain with DMVCS, the sudden introduction of dimethylsiloxy units at the network junctions would act as thermodynamic defects. These defects disrupt the pseudo-tetragonal

-phase crystallization of the PDES chains. DEVCS ensures a chemically homogeneous backbone right up to the crosslinking node, preserving the polymer's unique ability to form a stable mesomorphic (condis crystal) phase at room temperature[2].

Paradoxically, while the ethyl groups stiffen the chain, they also significantly increase the free volume between adjacent chains. This increased inter-chain spacing lowers the glass transition temperature (

) to an astonishing -138 °C[3], making DEVCS-derived polymers some of the most cold-resistant elastomers known to materials science[4].

Self-Validating Experimental Protocol: Synthesis & End-Capping

To ensure scientific integrity, the following protocol for synthesizing

-divinyl-poly(diethylsiloxane) is designed as a self-validating system. Each step includes a specific analytical checkpoint to verify causality and success.

Step 1: Anionic Ring-Opening Polymerization (AROP)

• Procedure: Dissolve purified hexaethylcyclotrisiloxane (

  ) in anhydrous toluene under an argon atmosphere. Initiate the living polymerization using potassium silanolate at 60 °C.

• Causality:

  is highly sterically hindered compared to its methyl counterpart. Elevated temperatures and a strong nucleophile are required to efficiently open the cyclotrisiloxane ring without inducing excessive side reactions.

• Validation Check: Extract a 0.5 mL aliquot and analyze via Gel Permeation Chromatography (GPC). The propagation is successful and "living" if the polydispersity index (PDI) remains strictly

  , confirming the absence of chain-scrambling backbiting reactions.

Step 2: End-Capping with Diethylvinylchlorosilane

• Procedure: Once the target molecular weight is reached, quench the living silanolate chain ends by injecting a 1.5x molar excess of Diethylvinylchlorosilane (DEVCS). Stir vigorously for 2 hours.

• Causality: DEVCS reacts rapidly with the living anionic ends, terminating the chain and precipitating potassium chloride (KCl) as a byproduct. The ethyl groups on DEVCS seamlessly match the PDES repeat units.

• Validation Check: The immediate visual precipitation of white KCl salts confirms the termination reaction has commenced.

Step 3: Purification & Spectroscopic Verification

• Procedure: Filter the KCl salts, concentrate the filtrate, and precipitate the polymer dropwise into excess cold methanol. Centrifuge and dry the resulting viscous liquid under high vacuum at 40 °C for 24 hours.

• Validation Check: Perform

  H NMR and Si NMR. The protocol is validated only if the integration ratio of the vinyl protons (multiplet, 5.8–6.2 ppm) against the ethyl protons (triplet, 0.5 ppm) precisely matches the theoretical molecular weight. Furthermore, the Si NMR must show a complete absence of residual silanol (Si-OH) peaks, proving 100% end-capping efficiency.

Workflow for synthesizing and crosslinking DEVCS-terminated polysiloxanes.

Analytical Characterization & Comparative Data

When evaluating DEVCS-synthesized polymers against standard alternatives, quantitative characterization reveals stark differences in thermal and rheological behavior.

Thermal Analysis (DSC)

Differential Scanning Calorimetry (DSC) is the primary tool for characterizing the phase behavior of these polymers. While PDMS exhibits a simple amorphous-to-crystalline transition, DEVCS-terminated PDES exhibits complex polymorphism. Upon cooling, PDES transitions through an isotropic melt, into a biphasic mesophase, and finally into two distinct crystalline phases (

and )[1]. The of PDES is pushed down to -138 °C[3], outperforming PDMS.

Phase transition behavior of poly(diethylsiloxane) across temperature gradients.

Rheological Profiling

Dynamic Mechanical Analysis (DMA) highlights the most striking feature of DEVCS-derived polymers: their room-temperature mesophase. At 25 °C, high molecular weight PDES is highly elastic, with the storage modulus (

) dominating the loss modulus ( ) at low frequencies[2]. This is because the mesophase domains act as physical, reversible crosslinks in the melt. In stark contrast, uncrosslinked PDMS behaves as a purely viscous liquid at room temperature.

Quantitative Data Comparison Table

Property	Poly(diethylsiloxane) (DEVCS-terminated)	Poly(dimethylsiloxane) (DMVCS-terminated)	Causality / Structural Driver
Glass Transition ( )	-138 °C	-123 °C	Increased free volume from ethyl rotation[3]
Kuhn Length	1.96 nm	1.56 nm	Steric hindrance of ethyl groups restricts backbone[1]
Phase at 25 °C	Mesomorphic (Biphasic)	Amorphous Liquid	Stiffer chains form condis crystals[2]
Crystalline Phases	(kinetically formed) & (stable)	Single crystalline phase	Complex packing of articulated side chains[1]
Hydrophobicity	Extremely High	High	Increased aliphatic hydrocarbon shielding

Conclusion

For drug development professionals and materials scientists designing next-generation elastomers, the choice of silane precursor is highly consequential. Utilizing Diethylvinylchlorosilane rather than standard methyl-derivatives allows for the synthesis of highly homogeneous poly(diethylsiloxane) networks. These networks bypass the thermal limitations of standard silicones, offering unmatched low-temperature flexibility (

of -138 °C) and unique room-temperature mesomorphic elasticity, provided that the synthesis protocols are rigorously validated for end-group fidelity.

References

• [1] Mechanical Properties and Swelling Behavior of End-Linked Poly(diethylsiloxane) Networks | Source: acs.org | URL:[Link]

• [2] Rheological studies on mesomorphic poly(diethylsiloxane) melts | Source: aip.org | URL:[Link]

• [3] Poly(diethylsiloxane-co-diphenylsiloxane) and poly(diethylsiloxane-co-3,3,3- trifluoropropylmethylsiloxane): synthesis, characterization and low-temperature properties | Source: kpi.ua | URL:[Link]

• [4] The thermal properties of polysiloxanes poly(dimethyl siloxane) and poly(diethyl siloxane) | Source: scispace.com | URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. cpsm.kpi.ua [cpsm.kpi.ua]
• 4. scispace.com [scispace.com]

Benchmarking Diethylvinylchlorosilane as a crosslinking agent

Benchmarking Diethylvinylchlorosilane (DEVCS) as an Advanced Pre-Crosslinking Modifier

In the architecture of advanced polysiloxane networks, the selection of a crosslinking or end-capping agent dictates the ultimate thermomechanical and chemical profile of the material. Diethylvinylchlorosilane (DEVCS) occupies a specialized niche in this domain. Unlike highly reactive, multi-functional silanes that form rigid matrices, DEVCS is a monofunctional pre-crosslinking modifier. It is deployed to terminate silanol-functionalized polymers with reactive vinyl groups, priming them for subsequent platinum-catalyzed hydrosilylation.

As a Senior Application Scientist, I often evaluate DEVCS against its ubiquitous methyl counterpart, Dimethylvinylchlorosilane (DMVCS). The substitution of methyl groups for ethyl groups is not merely a structural footnote; it fundamentally alters the reaction kinetics and the free volume of the cured network.

Mechanistic Grounding: The Role of Steric Hindrance

The critical advantage of DEVCS lies in the steric bulk of its diethyl substituents . This structural feature introduces two primary mechanistic benefits:

• Network Flexibility and Elongation: In the cured polysiloxane network, the bulkier diethyl groups increase the free volume between polymer chains. This reduces localized chain stiffness and steric locking, leading to significantly higher elongation at break. This causality makes DEVCS highly desirable for formulating flexible medical-grade elastomers and stress-absorbing optical semiconductor encapsulants .

• Kinetic Modulation and Stability: The ethyl groups sterically shield the electrophilic silicon center. During synthesis and storage, this shielding reduces the rate of premature hydrolysis by ambient moisture, offering a wider processing window compared to highly moisture-sensitive silanes . Furthermore, during high-temperature hydrosilylation, the steric hindrance modulates the approach trajectory of the Karstedt's catalyst, preventing runaway exothermic curing and ensuring uniform network formation .

Comparative Performance Benchmarking

To objectively benchmark DEVCS, we must compare it against both a lower-steric analogue (DMVCS) and a direct, multi-functional crosslinker (Trichlorovinylsilane, TCVS).

Table 1: Physicochemical and Reactivity Profile of Vinyl-Silane Modifiers

Parameter	Dimethylvinylchlorosilane (DMVCS)	Diethylvinylchlorosilane (DEVCS)	Trichlorovinylsilane (TCVS)
Functionality (Cl)	1 (End-capper)	1 (End-capper)	3 (Direct Crosslinker)
Steric Bulk	Low	Moderate	Low
Hydrolytic Stability	Low (Moisture sensitive)	Moderate (Sterically shielded)	Very Low (Highly reactive)
Cured Network Flexibility	Moderate	High (Increased free volume)	Low (Rigid, tightly crosslinked)
Hydrosilylation Rate	Fast	Moderate (Controlled exotherm)	Fast
Primary Application Fit	General-purpose silicones	High-elongation elastomers, optical resins	Hard coatings, rigid structural resins

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the functionalization and crosslinking of polymers using DEVCS must be executed within a self-validating framework. The following protocols detail the synthesis of a flexible elastomeric network, incorporating analytical checkpoints to verify chemical transformations.

Protocol A: Synthesis of Vinyl-Terminated Prepolymers via DEVCS End-Capping

Causality Focus: End-capping converts terminal silanols to reactive vinyl groups. The use of Triethylamine (TEA) is critical; it acts as an acid scavenger to neutralize the HCl byproduct, driving the condensation reaction forward and preventing acid-catalyzed cleavage of the siloxane backbone.

• Dehydration: Dry 100 g of silanol-terminated polydimethylsiloxane (PDMS) under vacuum (10 mbar) at 80°C for 2 hours to remove trace water, which would otherwise competitively hydrolyze the DEVCS.

• Reaction Setup: Cool the reactor to 0°C under an anhydrous nitrogen blanket. Add 1.2 molar equivalents of Triethylamine (TEA).

• DEVCS Addition: Dropwise add 1.1 molar equivalents of DEVCS over 30 minutes. Note: The steric hindrance of DEVCS requires a slightly longer addition time compared to DMVCS to ensure complete conversion without localized overheating.

• Maturation & Purification: Stir the mixture at room temperature for 12 hours. Filter the precipitated TEA-HCl salts strictly under an inert atmosphere to prevent moisture ingress.

• Validation Checkpoint (FTIR): Analyze the purified prepolymer. The protocol is validated if the broad Si-OH stretching band (3200–3600 cm⁻¹) has completely disappeared, and the vinyl C=C stretch (1600 cm⁻¹) is clearly visible.

Protocol B: Platinum-Catalyzed Hydrosilylation Crosslinking

Causality Focus: The vinyl-terminated prepolymer is crosslinked using a polymethylhydrosiloxane (PMHS) crosslinker. Thorough degassing is required because entrapped oxygen or moisture can poison the platinum catalyst or create micro-voids in the final elastomer.

• Formulation: Combine the DEVCS-capped prepolymer with PMHS at a Vinyl to Si-H molar ratio of 1:1.5 to ensure complete vinyl consumption.

• Catalysis: Add 10 ppm of Platinum (Karstedt's catalyst). Mix thoroughly using a planetary centrifugal mixer (e.g., Thinky mixer) for 2 minutes at 2000 RPM to ensure homogeneous dispersion without entrapping air.

• Thermal Curing: Cast the degassed mixture into a mold and cure at 120°C for 1 hour.

• Validation Checkpoint (Rheology & FTIR): Utilize oscillatory rheometry to monitor the storage modulus (G'). A stable G' plateau confirms network completion. Post-cure FTIR must demonstrate the complete depletion of the reactive Si-H peak at 2120 cm⁻¹.

Workflow and Pathway Visualizations

Figure 1: Mechanistic pathway of DEVCS end-capping and Pt-catalyzed hydrosilylation.

Figure 2: Self-validating workflow for DEVCS functionalization and crosslinking.

Conclusion

When benchmarking DEVCS against its methyl counterpart, the introduction of ethyl groups represents a deliberate design choice for researchers prioritizing formulation stability and cured network flexibility over raw reaction speed. In applications such as tissue-contacting biomaterials or stress-absorbing optical encapsulants, the kinetic control and enhanced free volume provided by DEVCS make it a superior pre-crosslinking modifier.

References

• Title: Curable silicone composition, cured product thereof, and optical semiconductor device (WO2015030224A1)
• Title: Silicon-terminated telechelic polyolefin compositions and methods of making the same (CN111868110A)

• Title: High-temperature platinum-catalyzed hydrosilylation and dehydrocoupling cross-linking of silicones Source: Journal of Applied Polymer Science / ResearchGate URL: [Link]

Safety & Regulatory Compliance

Diethylvinylchlorosilane: Operational Safety and Disposal Protocols

Here is the comprehensive, step-by-step safety and operational guide for the proper handling and disposal of Diethylvinylchlorosilane in a professional laboratory setting.

Diethylvinylchlorosilane (CAS 15972-93-7) is a highly reactive organosilicon reagent frequently utilized in the synthesis of siloxane polymers and as a silylating agent in drug development. Due to the presence of the labile silicon-chlorine (Si-Cl) bond, this compound presents acute operational hazards. It is highly corrosive, flammable, and reacts violently with ambient moisture or water to generate toxic, corrosive hydrogen chloride (HCl) gas[1].

As a Senior Application Scientist, I emphasize that the overriding principle governing the prudent handling of such reactive laboratory chemicals is that no experimental activity should commence unless a rigorous, self-validating plan for the disposal of both the hazardous waste and residual byproducts has been formulated[2].

The Causality of Hazard: Mechanistic Principles

Understanding the thermodynamic and kinetic behavior of Diethylvinylchlorosilane is critical for designing safe disposal workflows.

The primary hazard stems from the rapid nucleophilic attack of water on the electrophilic silicon center. The hydrolysis reaction proceeds as follows:

Why is this dangerous?

• Exothermicity: The reaction is highly exothermic. If water is added directly to the bulk chlorosilane, the localized heat generation causes the water to boil instantly, resulting in the violent splattering of unreacted corrosive silane and acid[1].

• Gas Evolution: The rapid expansion of HCl gas can over-pressurize closed reaction vessels, leading to catastrophic rupture[1].

• Cross-Reactivity: The hydrocarbon-like character of the diethyl and vinyl groups makes the compound highly flammable. The heat of hydrolysis can easily provide the activation energy required to ignite the vapors if an ignition source is present[1].

Logistical Disposal Plan: Bulk vs. Trace Waste

According to the EPA and guidelines set forth in Prudent Practices in the Laboratory, the management strategy for chlorosilanes strictly depends on the volume and state of the material[2].

A. Bulk or Unused Material (Off-Site Management)

Never attempt to quench or neutralize bulk quantities (e.g., >50 mL) of Diethylvinylchlorosilane in the laboratory.

• Protocol: Intact, unused, or bulk waste must be kept in its original, tightly sealed container under an inert atmosphere (Argon or Nitrogen). It must be classified as a regulated hazardous waste and managed via "lab-packing" by a permitted Treatment, Storage, and Disposal Facility (TSDF) contractor[2].

B. Trace Residues and Experimental Byproducts (In-Lab Quenching)

For small-scale experimental residues (e.g., empty container rinses, reaction vessel residues, or small aliquots <50 mL), in-laboratory deactivation (quenching) is the standard procedure[3]. The goal is to safely hydrolyze the Si-Cl bond while simultaneously neutralizing the evolved HCl and controlling the reaction temperature[1].

Step-by-Step Laboratory Quenching Methodology

CRITICAL WARNING: This procedure must only be performed by trained professionals inside a certified, high-velocity chemical fume hood. Never improvise cooling or ventilation equipment.

Required Materials:

• Dry, inert hydrocarbon solvent (e.g., Heptane or Toluene)

• Alkaline quenching solution (e.g., 10% aqueous NaOH, saturated

  , or a lime slurry)

• Ice-water bath

• Inert gas line (Argon/Nitrogen)

• Magnetic stirring apparatus

Procedural Steps:

• System Purge: Purge the reaction vessel containing the Diethylvinylchlorosilane residue with inert gas to displace any atmospheric moisture or oxygen.

• Solvent Dilution: Dilute the chlorosilane residue with a large excess (at least 10:1 volume ratio) of the dry, inert solvent.

  • Scientific Rationale: The inert solvent acts as a thermal sink, absorbing the heat of hydrolysis. It also physically separates the silane molecules, significantly retarding the kinetic rate of the subsequent hydrolysis reaction.

• Preparation of the Quench Bath: In a separate, large-volume Erlenmeyer flask, prepare an excess of the alkaline quenching solution. Submerge this flask in an ice-water bath and initiate vigorous magnetic stirring.

• Controlled Addition (The Critical Step): Using an addition funnel, slowly add the diluted chlorosilane solution dropwise into the chilled, vigorously stirred alkaline solution.

  • Scientific Rationale: You must always add the silane to the base, never the base to the silane. This ensures that the alkaline neutralizing agent is always in massive stoichiometric excess, immediately neutralizing the HCl as it forms and preventing the accumulation of dangerous gas pressure[1].

• Maturation and Verification: Once the addition is complete, allow the biphasic mixture to stir continuously while slowly warming to room temperature. Test the aqueous phase with pH paper; it must remain strongly basic (pH > 8). If it drops below 8, add more alkaline solution.

• Phase Separation: Transfer the mixture to a separatory funnel. Separate the organic layer from the aqueous layer.

• Final Disposal: Dispose of the organic layer in the designated "Halogen-Free Flammable Solvent" waste stream. Dispose of the neutralized aqueous layer in the "Aqueous Waste" stream[3].

Quantitative Safety Data & Logistics Summary

Parameter	Specification / Requirement
Primary Hazards	Corrosive, Flammable, Water-Reactive (Generates HCl)
Required PPE	Chemical splash goggles, face shield, heavy-duty Nitrile gloves (15 mil+), flame-resistant lab coat[1].
Compatible Extinguishing Media	Medium expansion Alcohol-Resistant Aqueous Film-Forming Foam (AR-AFFF), Dry Sand, or (for small fires)[1].
Incompatible Extinguishing Media	NEVER USE WATER. Water streams directed into chlorosilanes cause severe, explosive reactions[1].
Spill Control	Absorb small spills (< 5L) with dry inert material (dry sand, diatomaceous earth). Do not use combustible absorbents[1].

Workflow Visualization

Fig 1: Operational decision tree and laboratory-scale quenching workflow for Diethylvinylchlorosilane.

References

• Global Safe Handling of Chlorosilanes. Silicones Environmental, Health and Safety Center (SEHSC). Available at:[Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards (2011). National Research Council. Chapter 8: Management of Waste. Available at:[Link]

• Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. École Polytechnique Fédérale de Lausanne (EPFL). Available at:[Link]

Sources

• 1. globalsilicones.org [globalsilicones.org]
• 2. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 3. epfl.ch [epfl.ch]